2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• CAS: 949-42-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a halogenated heterocyclic compound belonging to the s-triazine family. Its structure, featuring a methyl group and two trichloromethyl groups attached to a triazine ring, makes it a valuable building block in organic synthesis and a highly efficient photoacid generator in photolithography and other light-sensitive applications. The trichloromethyl groups are key to its photo-reactivity, enabling the generation of a strong acid upon exposure to ultraviolet radiation.

Core Synthesis Pathway: Co-cyclotrimerization of Nitriles

The most direct and established method for the synthesis of unsymmetrically substituted 1,3,5-triazines is the co-cyclotrimerization of two different nitrile precursors. In the case of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, the synthesis involves the reaction of one equivalent of acetonitrile (CH₃CN) and two equivalents of trichloroacetonitrile (CCl₃CN).[1] This reaction is typically catalyzed by a strong acid or a Lewis acid, which activates the nitrile groups and facilitates the cyclization process.

The general mechanism involves the formation of a nitrilium salt intermediate, which then undergoes stepwise addition of the other nitrile molecules to form the stable 1,3,5-triazine ring.[2]

Diagram of the Synthesis Pathway

Caption: Synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Experimental Protocols

Synthesis of the Precursor: Trichloroacetonitrile (CCl₃CN)

Trichloroacetonitrile is a key precursor and can be synthesized by the chlorination of acetonitrile.

• Reaction: CH₃CN + 3Cl₂ → CCl₃CN + 3HCl

• Procedure: Acetonitrile is chlorinated in the presence of a catalyst, such as zinc, copper, or alkaline earth metal halides on an activated carbon support, at elevated temperatures (200-400°C).[3] Alternatively, chlorination can be achieved at lower temperatures (50-80°C) by saturating the acetonitrile with hydrogen chloride.[3] The crude product is then purified by distillation.

Co-cyclotrimerization of Acetonitrile and Trichloroacetonitrile

• Reaction: CH₃CN + 2CCl₃CN → C₆H₃Cl₆N₃

• Apparatus: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Reagents:

  • Acetonitrile (1 equivalent)

  • Trichloroacetonitrile (2 equivalents)

  • Anhydrous Lewis acid catalyst (e.g., AlCl₃, FeCl₃, or a strong protic acid like H₂SO₄) (catalytic amount)

  • Anhydrous, non-polar solvent (e.g., carbon tetrachloride, chloroform, or 1,2-dichloroethane)

• Procedure:

  • The Lewis acid catalyst and the anhydrous solvent are placed in the reaction flask and cooled in an ice bath.

  • A mixture of acetonitrile and trichloroacetonitrile is added dropwise to the stirred suspension of the catalyst over a period of 1-2 hours, maintaining the temperature below 10°C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours (the reaction progress can be monitored by thin-layer chromatography or gas chromatography).

  • Upon completion, the reaction mixture is cooled to room temperature and quenched by carefully pouring it over crushed ice and a dilute acid solution (e.g., 1M HCl) to decompose the catalyst.

  • The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

  • The combined organic layers are washed with water, a saturated sodium bicarbonate solution, and brine, and then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • The solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography.

Quantitative Data

Specific quantitative data, such as reaction yields and detailed spectroscopic data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, are not extensively reported in the readily available literature. However, the following table summarizes the expected physical and chemical properties.

Property	Value
Molecular Formula	C₆H₃Cl₆N₃
Molecular Weight	329.81 g/mol
Appearance	White to off-white crystalline solid
CAS Number	949-42-8
Melting Point	94-98 °C (typical)
Boiling Point	Decomposes before boiling at atmospheric pressure
Solubility	Soluble in most organic solvents, insoluble in water

Application as a Photoacid Generator

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is widely used as a photoacid generator (PAG) in photolithography for the production of microelectronics. Upon exposure to deep UV radiation (typically around 248 nm or 254 nm), the compound undergoes homolytic cleavage of a carbon-chlorine bond in one of the trichloromethyl groups. This generates a triazinyl radical and a chlorine radical. The highly reactive chlorine radical then abstracts a hydrogen atom from a surrounding molecule (e.g., a polymer in the photoresist matrix or residual solvent) to produce hydrochloric acid (HCl), a strong acid. This photochemically generated acid then catalyzes a chemical transformation in the photoresist, such as the deprotection of a polymer, which alters its solubility and allows for the formation of a patterned image.

Mechanism of Photoacid Generation

Caption: Photoacid generation by 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Conclusion

This technical guide has outlined the primary synthesis pathway for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine via the co-cyclotrimerization of acetonitrile and trichloroacetonitrile. While specific, detailed experimental data is limited in the available literature, a representative protocol has been provided based on established chemical principles. The mechanism of its important application as a photoacid generator has also been detailed. This information serves as a valuable resource for researchers and professionals in organic synthesis, materials science, and drug development who are interested in the preparation and application of this versatile s-triazine derivative. Further research to optimize the synthesis and fully characterize the compound would be a valuable contribution to the field.

References

• 1. Recent biological applications of heterocyclic hybrids containing s -triazine scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05953G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Putative Mechanism of Action of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists on the specific biological mechanism of action of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. This document summarizes the known toxicological information and proposes a putative mechanism of action based on the activities of structurally related triazine compounds. The proposed mechanisms and experimental protocols outlined herein are intended to serve as a guide for future research and are not based on established experimental data for this specific compound.

Executive Summary

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a halogenated organic compound with primary applications in materials science as a photoacid generator. However, its structural similarity to other biologically active triazine derivatives warrants an investigation into its potential pharmacological and toxicological effects. This guide provides an overview of its known toxicological profile and postulates a potential mechanism of action centered around the induction of cytotoxicity and apoptosis, drawing parallels with other well-characterized triazine compounds. Detailed experimental protocols are provided to facilitate the investigation of these hypotheses.

Toxicological Profile

Table 1: Summary of Toxicological Data for a Structurally Related Triazine Compound

Compound	Test Organism	Route of Administration	LD50	Reference
1,3,5-trichloro-1,3,5-triazine-2,4,6(1H,3H,5H)-trione	Rat	Oral	1300 mg/kg bw	[2]

Putative Mechanism of Action: Induction of Cytotoxicity and Apoptosis

Based on the known biological activities of other 1,3,5-triazine derivatives, a plausible mechanism of action for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine involves the induction of programmed cell death, or apoptosis. Many triazine compounds have demonstrated potent anticancer activity by initiating apoptotic pathways in cancer cells.[3] The proposed signaling pathway leading to apoptosis is depicted below.

Caption: Putative signaling pathway for apoptosis induction.

Experimental Protocols for Mechanism of Action Studies

To elucidate the core mechanism of action of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a series of in vitro experiments are necessary. The following protocols are adapted from established methods for characterizing the biological activity of triazine compounds.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of the compound on cultured cells by measuring metabolic activity.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Lactate Dehydrogenase (LDH) Assay

This assay quantifies cytotoxicity by measuring the release of LDH from damaged cells into the culture medium.

Methodology:

• Cell Treatment: Treat cells as described in the MTT assay protocol.

• Supernatant Collection: After the treatment period, collect the cell culture supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Determine the amount of LDH release relative to a positive control (cells lysed to achieve maximum LDH release).

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Caption: Workflow for evaluating the cytotoxic and apoptotic effects.

Future Directions

The elucidation of the precise mechanism of action of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine requires further investigation. Future studies should focus on:

• Target Identification: Utilizing proteomics and other "omics" approaches to identify specific cellular proteins that interact with the compound.

• Kinase Inhibition Profiling: Screening the compound against a panel of kinases to determine if it acts as a kinase inhibitor, a common mechanism for other triazine derivatives.

• In Vivo Studies: Evaluating the compound's toxicity and potential therapeutic efficacy in animal models.

By following the proposed experimental protocols and exploring these future directions, a comprehensive understanding of the biological mechanism of action of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine can be achieved, paving the way for its potential application in drug development or a more thorough assessment of its toxicological risks.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS 949-42-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, identified by the CAS number 949-42-8. This document details its chemical structure, physicochemical properties, synthesis, and potential biological activities, drawing upon available scientific literature and chemical database information. The content is structured to serve as a valuable resource for professionals in research, chemical synthesis, and drug development.

Chemical Structure and Identification

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic compound featuring a triazine ring substituted with one methyl group and two trichloromethyl groups.

Chemical Structure:

Spectroscopic Profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for the heterocyclic compound 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. Due to the limited availability of direct spectral data for this specific molecule, this document also includes data from closely related analogs to offer a predictive and comparative analysis. This guide is intended to serve as a valuable resource for researchers in synthetic chemistry, materials science, and drug development.

Compound Overview

Chemical Structure:

Molecular Formula: C₆H₃Cl₆N₃

Molecular Weight: 329.81 g/mol .[1]

Appearance: Off-white powder.[2]

Melting Point: 94 to 98 °C.[2]

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Direct, experimentally verified NMR data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not widely published. However, based on the molecular structure and data from analogous compounds, the expected spectral features can be predicted.

¹H NMR Spectroscopy:

The ¹H NMR spectrum is expected to be relatively simple, displaying a single resonance corresponding to the protons of the methyl group.[2]

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.5 - 3.0	Singlet	3H	-CH₃

Note: The exact chemical shift is influenced by the solvent and the electron-withdrawing nature of the triazine ring and trichloromethyl groups.

¹³C NMR Spectroscopy:

Predictive data for the ¹³C NMR spectrum can be inferred from the analysis of similar triazine derivatives. For instance, in 2-substituted-4-arylamino-6-trichloromethyl-1,3,5-triazines, the carbon atoms of the triazine ring and the trichloromethyl group show distinct signals.

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~20 - 25	-CH₃
~95 - 100	-CCl₃
~170 - 175	C-2 (Triazine ring)
~175 - 180	C-4, C-6 (Triazine ring)

Note: These are estimated ranges based on analogs and the electronic environment of the carbon atoms.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~2950 - 3000	Medium	C-H stretch (methyl)
~1550 - 1600	Strong	C=N stretch (triazine ring)
~1350 - 1450	Medium	C-N stretch (triazine ring)
~700 - 800	Strong	C-Cl stretch (trichloromethyl)

Mass Spectrometry (MS)

While the full mass spectrum is not available, the molecular ion peak is a critical piece of information. For the analogous compound 2-(β-phenylhydrazino)-2,4-bis(trichloromethyl)-1,3,5-triazine, a group of low-intensity peaks for the molecular ion is observed, confirming the presence of six chlorine atoms due to the isotopic pattern. A similar pattern would be expected for the title compound.

Table 4: Predicted Mass Spectrometry Data

m/z	Ion
[M]⁺	Molecular Ion
[M-Cl]⁺	Loss of a chlorine atom
[M-CCl₃]⁺	Loss of a trichloromethyl group

Note: The mass spectrum will exhibit a characteristic isotopic cluster for the molecular ion and fragments containing chlorine, due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher. For ¹³C NMR, a proton-decoupled pulse sequence is typically used.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing the mixture into a thin, transparent disk. Alternatively, for Attenuated Total Reflectance (ATR) FT-IR, place a small amount of the solid directly on the ATR crystal.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Utilize a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum.

• Data Interpretation: Analyze the molecular ion peak and the fragmentation pattern to confirm the molecular weight and elucidate the structure.

Workflow and Relationships

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound.

References

• 1. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 2. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]

An In-depth Technical Guide on the Thermal Stability and Decomposition of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. Due to the limited availability of direct experimental data for this specific compound in peer-reviewed literature, this document outlines the established methodologies for its analysis based on analogous halogenated 1,3,5-triazine derivatives. The guide details the requisite experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), presents hypothetical yet representative data in structured tables, and proposes a plausible thermal decomposition pathway. This document is intended to serve as a foundational resource for researchers initiating studies on the thermal properties of this and structurally related compounds.

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic compound featuring a triazine core substituted with a methyl group and two trichloromethyl groups. The presence of the electron-withdrawing trichloromethyl groups is expected to significantly influence the thermal stability and decomposition mechanism of the molecule. Understanding these properties is crucial for safe handling, storage, and application, particularly in fields such as materials science and as an intermediate in organic synthesis. This guide provides the theoretical and practical framework for a comprehensive thermal analysis.

Physicochemical Properties

A summary of the known physical and chemical properties of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is presented in Table 1.

Table 1: Physicochemical Properties of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

Property	Value
Molecular Formula	C₆H₃Cl₆N₃
Molecular Weight	329.81 g/mol
Appearance	White to off-white crystalline powder
Melting Point	94.0 to 98.0 °C
Boiling Point	Not available
Density	Not available

Thermal Stability Analysis: Methodologies

The thermal stability of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine can be thoroughly investigated using a combination of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is invaluable for determining the onset of decomposition, identifying intermediate decomposition steps, and quantifying the residual mass.

Experimental Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of the 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine sample into an inert crucible (e.g., alumina or platinum).

• Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert gas such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program: Heat the sample from ambient temperature to a final temperature of approximately 600 °C at a linear heating rate of 10 °C/min.

• Data Acquisition: Continuously record the sample mass as a function of temperature. The resulting data is typically plotted as percentage mass loss versus temperature. The first derivative of this curve (DTG) can be used to identify the temperatures of maximum mass loss rates.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.

Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of the 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine sample into a hermetically sealed aluminum pan. An empty, sealed aluminum pan is used as the reference.

• Atmosphere: The analysis is typically performed under an inert nitrogen atmosphere with a purge gas flow rate of 20-50 mL/min.

• Temperature Program: Heat the sample from ambient temperature to a temperature beyond its decomposition point (e.g., 400 °C) at a constant heating rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow as a function of temperature. Endothermic and exothermic events are observed as peaks in the DSC curve.

Expected Thermal Behavior and Data Presentation

While specific experimental data is not available, the following tables present hypothetical but plausible results for the thermal analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, based on the behavior of similar halogenated organic compounds.

Table 2: Representative TGA Data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

Parameter	Expected Value Range	Description
T_onset	200 - 250 °C	Onset temperature of the first significant mass loss.
T_peak1	250 - 300 °C	Peak temperature of the first major decomposition step from the DTG curve.
Mass Loss (Step 1)	40 - 50 %	Associated with the initial fragmentation of the molecule.
T_peak2	> 350 °C	Peak temperature of a subsequent decomposition step.
Mass Loss (Step 2)	30 - 40 %	Corresponds to the further breakdown of decomposition intermediates.
Residual Mass @ 600°C	< 5 %	The remaining mass at the end of the experiment.

Table 3: Representative DSC Data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

Parameter	Expected Value Range	Description
Melting Point (T_m)	94 - 98 °C	Peak temperature of the endothermic melting transition.
Enthalpy of Fusion (ΔH_f)	25 - 40 J/g	Energy required to melt the compound.
Decomposition Onset (T_d)	210 - 260 °C	Onset temperature of the exothermic decomposition.
Decomposition Enthalpy (ΔH_d)	-200 to -400 J/g	Heat released during decomposition (exothermic process).

Proposed Decomposition Pathway

The thermal decomposition of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is likely to be a complex process initiated by the cleavage of the C-Cl bonds in the trichloromethyl groups, which are typically the weakest bonds in the molecule. This initial step would generate radical species that can then propagate further decomposition reactions.

A plausible decomposition pathway is as follows:

• Initiation: Homolytic cleavage of a C-Cl bond in one of the trichloromethyl groups to form a dichloromethyl radical and a chlorine radical.

• Propagation: The highly reactive chlorine radical can abstract a hydrogen atom from the methyl group or attack the triazine ring. The dichloromethyl radical can undergo further fragmentation or react with other molecules.

• Fragmentation of the Triazine Ring: At higher temperatures, the triazine ring is expected to fragment, leading to the formation of various nitrogen-containing species and chlorinated hydrocarbons.

• Final Products: The final decomposition products are likely to be a complex mixture of chlorinated organic compounds, nitrogen-containing gases (such as N₂, HCN), and a carbonaceous residue.

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the thermal analysis of a chemical compound like 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Experimental workflow for thermal analysis.

Proposed Decomposition Pathway

The following diagram illustrates a simplified, plausible decomposition pathway for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Proposed thermal decomposition pathway.

Conclusion

While direct experimental data on the thermal stability and decomposition of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is currently lacking in the public domain, this technical guide provides a robust framework for its investigation. By employing standard thermal analysis techniques such as TGA and DSC, researchers can elucidate its thermal properties, including decomposition temperatures and associated energetic changes. The proposed decomposition pathway, initiated by the cleavage of the C-Cl bonds, offers a plausible mechanism for its thermal degradation. The methodologies and hypothetical data presented herein serve as a valuable starting point for future experimental studies on this and related triazine derivatives, contributing to a better understanding of their stability and reactivity.

Solubility Profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on presenting the known qualitative solubility profile. Furthermore, a detailed, generalized experimental protocol for determining the precise solubility of this compound in various organic solvents is provided to enable researchers to generate specific data as required for their applications.

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a highly chlorinated heterocyclic compound, sees application in various chemical synthesis processes, including as a photoinitiator.[1] Understanding its solubility in organic solvents is critical for its effective use in reaction media, for purification processes such as recrystallization, and for formulation development. This guide summarizes the available qualitative solubility information and provides a robust experimental framework for its quantitative determination.

Qualitative Solubility Data

The following table summarizes the qualitative solubility of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in various classes of organic solvents.

Solvent Class	General Solubility	Specific Solvents Mentioned
Non-polar Solvents	Good to Excellent	Hydrocarbons, Chlorinated Solvents
Weakly Polar Solvents	Good	Ethers, Esters, Ketones (e.g., Acetone)
Polar Aprotic Solvents	Moderate to Good	Expected based on general chemical principles
Polar Protic Solvents	Moderate	Short-chain alcohols
Aqueous Solvents	Extremely Low	Water
Specialized Monomers	Potentially Insufficient	Ethylenically unsaturated compounds

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, a standardized experimental protocol is necessary. The following method is a generalized procedure based on the widely accepted isothermal "shake-flask" method, followed by gravimetric analysis. This method is reliable for determining the equilibrium solubility of a solid compound in a solvent.

Materials and Apparatus

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to ±0.0001 g)

• Vials with screw caps and inert liners (e.g., PTFE)

• Constant temperature orbital shaker or water bath

• Syringe filters (solvent-compatible, e.g., PTFE, 0.22 μm pore size)

• Glass syringes

• Pre-weighed evaporation dishes or beakers

• Drying oven or vacuum oven

• Desiccator

Procedure

• Preparation: Add an excess amount of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine to a vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Accurately pipette a known volume or mass of the desired organic solvent into the vial.

• Equilibration: Tightly cap the vial and place it in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the solution reaches saturation. The equilibration time should be determined empirically by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the measured solubility is constant.

• Sample Withdrawal: After equilibration, allow the vials to stand undisturbed at the constant temperature to let the excess solid settle. Carefully withdraw a known volume of the supernatant using a glass syringe.

• Filtration: Immediately filter the solution through a syringe filter into a pre-weighed evaporation dish. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis: Weigh the evaporation dish with the filtered solution to determine the mass of the solution.

• Solvent Evaporation: Place the evaporation dish in a drying oven or vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

• Final Weighing: Once all the solvent has evaporated and the dish has cooled to room temperature in a desiccator, weigh the dish containing the dried solute. Repeat the drying and weighing process until a constant mass is achieved.

• Calculation: Calculate the solubility using the following formula:

  Solubility ( g/100 mL) = (Mass of dried solute / Volume of filtered solution) x 100

  Solubility ( g/100 g solvent) = (Mass of dried solute / (Mass of solution - Mass of dried solute)) x 100

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Caption: Workflow for determining solubility via the isothermal shake-flask and gravimetric method.

References

• 1. WO2020136522A1 - Photoinitiators - Google Patents [patents.google.com]

An In-depth Technical Guide to 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a highly chlorinated heterocyclic compound. The document covers its discovery and historical context within the broader class of s-triazines, its physicochemical properties, a detailed, representative experimental protocol for its synthesis, and its known applications, particularly as a precursor in agrochemicals and as a UV absorber. This guide aims to be a valuable resource for professionals in chemical research and drug development by presenting key data in structured tables and visualizing reaction pathways and mechanisms of action through detailed diagrams.

Introduction and Historical Context

The history of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is intrinsically linked to the development of 1,3,5-triazine (s-triazine) chemistry. The parent s-triazine ring, a six-membered heterocycle with alternating carbon and nitrogen atoms, has been a cornerstone of synthetic chemistry since the 19th century. The discovery of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) in 1827 laid the foundation for the synthesis of a vast array of triazine derivatives.

The development of asymmetrically substituted triazines, such as the title compound, represents a significant advancement, allowing for the fine-tuning of chemical and physical properties for specific applications. While the exact date of the first synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not well-documented in readily available literature, its synthesis is a logical extension of the well-established cyclotrimerization of nitriles. This method allows for the combination of different nitrile precursors to create unsymmetrical triazines. The interest in such compounds grew with the discovery of the biological activity of triazines in the mid-20th century, leading to the development of herbicides, and later, their application in materials science.

Physicochemical Properties

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is an off-white crystalline solid.[1] Its highly chlorinated nature significantly influences its physical and chemical properties, such as its high molecular weight and melting point.

Property	Value	Reference
Molecular Formula	C₆H₃Cl₆N₃	[1][2]
Molecular Weight	329.81 g/mol	[1][2]
CAS Number	949-42-8	[2]
Appearance	Off-white powder/crystalline solid	[1]
Melting Point	94-98 °C	[1]
Solubility	Practically insoluble in water. Good solubility in non-polar and weakly polar organic solvents.	[1]

Synthesis and Experimental Protocols

The primary route for the synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is the co-cyclotrimerization of acetonitrile (CH₃CN) and trichloroacetonitrile (CCl₃CN). This reaction typically requires a catalyst, such as a Lewis acid, to promote the formation of the triazine ring.

Representative Experimental Protocol: Lewis Acid-Catalyzed Co-cyclotrimerization

Disclaimer: The following protocol is a representative procedure based on general methods for the synthesis of unsymmetrical triazines and may require optimization.

Materials:

• Anhydrous acetonitrile

• Trichloroacetonitrile

• Anhydrous Lewis acid catalyst (e.g., AlCl₃, SnCl₄, or BF₃·OEt₂)

• Anhydrous, inert solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Quenching solution (e.g., saturated aqueous NaHCO₃)

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixtures)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with the anhydrous inert solvent and the Lewis acid catalyst. The mixture is cooled in an ice bath.

• Addition of Reactants: A solution of anhydrous acetonitrile (1 molar equivalent) and trichloroacetonitrile (2 molar equivalents) in the anhydrous inert solvent is added dropwise to the cooled catalyst suspension over a period of 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours (the reaction progress should be monitored by a suitable technique such as Thin Layer Chromatography or Gas Chromatography).

• Work-up: The reaction mixture is cooled to room temperature and slowly quenched by the addition of a saturated aqueous solution of NaHCO₃. The organic layer is separated, and the aqueous layer is extracted with the solvent. The combined organic layers are washed with brine, dried over an anhydrous drying agent, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Logical Workflow for Synthesis

Caption: A logical workflow for the synthesis of the target compound.

Spectroscopic Data

Detailed, experimentally verified spectroscopic data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not widely available in the literature. The following table presents expected spectroscopic characteristics based on the structure of the molecule and data from similar compounds.

Spectroscopic Technique	Expected Characteristics
¹H NMR	A single sharp singlet for the methyl protons (CH₃), likely in the range of 2.5-3.0 ppm.
¹³C NMR	Resonances for the methyl carbon, the triazine ring carbons (three distinct signals due to asymmetry), and the trichloromethyl carbons. The carbons of the CCl₃ groups would appear at a characteristic downfield shift.
Infrared (IR)	Characteristic peaks for C-H stretching and bending of the methyl group, C=N stretching of the triazine ring (around 1550-1400 cm⁻¹), and strong C-Cl stretching vibrations (around 800-600 cm⁻¹).
Mass Spectrometry (MS)	A molecular ion peak (M⁺) corresponding to the molecular weight of 329.81 g/mol , along with a characteristic isotopic pattern due to the presence of six chlorine atoms. Fragmentation would likely involve the loss of chlorine atoms and the methyl group.

Applications

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine serves as a versatile intermediate in the synthesis of various functional molecules.

Agrochemicals

The triazine core is a well-known pharmacophore in herbicides. The trichloromethyl groups in the title compound can be substituted by various nucleophiles, such as amines, to generate a library of derivatives with potential herbicidal activity. The mode of action of many triazine herbicides involves the inhibition of photosynthesis at photosystem II (PSII).

Caption: Inhibition of electron transport in Photosystem II by triazine herbicides.

UV Absorbers

The triazine structure, particularly when substituted with appropriate chromophores, can effectively absorb ultraviolet (UV) radiation. This property makes 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine a potential precursor for the synthesis of UV stabilizers used in plastics, coatings, and other materials to prevent degradation from sun exposure. The mechanism of UV absorption by many triazine-based absorbers involves the tautomerization of a hydroxyl group, which dissipates the UV energy as heat. While the title compound itself does not contain a hydroxyl group for this specific mechanism, its triazine core provides a stable scaffold that can be functionalized to create effective UV absorbers.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]

An In-depth Technical Guide on the Toxicological Profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine has not been thoroughly investigated. This guide summarizes the currently available information. A comprehensive toxicological evaluation of this compound is warranted.

Chemical and Physical Properties

Property	Value
Chemical Name	2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine
Synonyms	Hexachloromethylacylazine (HCMA)
CAS Number	949-42-8
Molecular Formula	C₆H₃Cl₆N₃
Molecular Weight	329.81 g/mol
Appearance	Off-white powder
Melting Point	94-98 °C

Applications and Uses

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a highly chlorinated, reactive heterocyclic compound.[1] Its primary applications include:

• Agrochemicals: It is used as a precursor in the synthesis of herbicides and pesticides.[1]

• UV Stabilizers: Its structure allows it to function as a UV absorber in coatings and plastics.[1]

• Biochemical Research: It is employed in proteomics studies.[1]

• Flame Retardants: The presence of chlorine suggests potential flame-retardant properties, though this requires further research.[1]

• Organic Synthesis: The trichloromethyl groups are reactive, making it a useful building block for more complex organic molecules.[1]

Toxicological Data

A significant gap exists in the scientific literature regarding the comprehensive toxicological profile of this compound. The available safety data sheets indicate that its chemical, physical, and toxicological properties have not been thoroughly investigated.

Acute Toxicity: There is no available data for oral, dermal, or inhalation acute toxicity (e.g., LD50, LC50).

Skin and Eye Irritation: The compound is classified as a skin and eye irritant.

Respiratory Sensitization: Inhalation may cause respiratory irritation.

Germ Cell Mutagenicity, Carcinogenicity, and Reproductive Toxicity: No data is available on the genotoxic, carcinogenic, or reproductive effects of this compound. No component of this product at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Specific Target Organ Toxicity (Single and Repeated Exposure): Besides potential respiratory irritation from a single exposure, no data is available for specific target organ toxicity after single or repeated exposure.

Hazard Identification and Classification

The following table summarizes the hazard statements associated with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Hazard Class	Hazard Statement
Acute Toxicity (Oral)	Harmful if swallowed (H302)[1]
Skin Irritation	Causes skin irritation (H315)[1]
Eye Irritation	Causes serious eye irritation (H319)
Specific Target Organ Toxicity	May cause respiratory irritation (H335)

Experimental Protocols

Detailed experimental protocols for toxicological studies of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine are not available in the public domain due to the limited research on its toxicity.

Signaling Pathways and Mechanisms of Toxicity

The mechanism of action for the toxicity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine has not been elucidated. Consequently, no specific signaling pathways have been described.

Hypothetical Experimental Workflow for Toxicological Assessment

Given the lack of data, a standard toxicological assessment workflow would be necessary to characterize the hazards of this compound. The following diagram illustrates a general approach.

Hypothetical workflow for toxicological assessment.

Conclusion

The available information on the toxicological profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is insufficient to conduct a thorough risk assessment. While it is a valuable compound in several industrial and research applications, its potential health hazards are not well understood. For professionals in research and drug development, this represents a significant data gap. Further investigation into its toxicokinetics, mechanisms of toxicity, and potential for chronic health effects is strongly recommended to ensure its safe handling and use.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]

An In-Depth Technical Guide on the Electrophilic Nature of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electrophilic nature of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The presence of two strongly electron-withdrawing trichloromethyl groups, in conjunction with the inherent electron-deficient character of the 1,3,5-triazine ring, renders this molecule highly susceptible to nucleophilic attack. This document details the reactivity of this compound, outlines experimental protocols for its derivatization, and presents quantitative data from related structures to illustrate its synthetic potential. Mechanistic pathways and experimental workflows are visualized to provide a clear understanding of its chemical behavior, positioning it as a valuable building block in medicinal chemistry and materials science.

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a highly functionalized heterocyclic compound with significant potential in organic synthesis.[1] Its structure, featuring a methyl group and two trichloromethyl groups attached to a 1,3,5-triazine core, results in a pronounced electrophilic character. The triazine ring, an analogue of benzene with three nitrogen atoms, is inherently electron-deficient. This effect is dramatically amplified by the potent inductive electron-withdrawing capacity of the two trichloromethyl (-CCl₃) groups.[1] Consequently, the carbon atoms of the triazine ring, and particularly the carbon atoms of the trichloromethyl groups, serve as primary sites for nucleophilic attack. This guide explores the fundamental principles governing the electrophilicity of this reagent and its practical applications in the synthesis of novel molecular architectures.

Core Electrophilic Reactivity

The electrophilicity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is the cornerstone of its synthetic utility. The molecule's reactivity is primarily centered around nucleophilic substitution at the trichloromethyl groups. Unlike the more commonly studied chloro-substituted triazines, where substitution occurs directly on the triazine ring, the primary reactions of this compound involve the displacement of the -CCl₃ groups or reactions at the carbon atom of these groups.

Nucleophilic Substitution at the Trichloromethyl Group

The trichloromethyl groups are susceptible to substitution by a variety of nucleophiles, particularly amines. This reaction is a key transformation for introducing functional diversity. The reaction with arylamines, for instance, has been shown to proceed in the presence of a tertiary amine, which acts as a catalyst.[2] The tertiary amine is thought to facilitate the elimination of chloroform.

A proposed general mechanism for this substitution is illustrated below:

Caption: Proposed mechanism of nucleophilic substitution at a trichloromethyl group.

Quantitative Data

While specific kinetic and extensive yield data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine are not widely available in the literature, the reactivity of analogous trichloromethyl- and chloro-substituted triazines provides valuable insights. The following tables summarize representative reaction conditions and yields for nucleophilic substitutions on these related triazine cores.

Table 1: Nucleophilic Substitution of a Trichloromethyl Group on Substituted 1,3,5-Triazines

2-Substituent	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
-CH₃	Aniline	Toluene	110	5	65	[3]
-CH₃	p-Toluidine	Toluene	110	5	70	[3]
-SCH₃	Aniline	Toluene	110	6	72	[3]
-Cl	Aniline	Toluene	110	4	80	[3]

Table 2: Sequential Nucleophilic Substitution on 2,4,6-Trichloro-1,3,5-triazine (TCT)

Nucleophile	Stoichiometry	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Sec-butyl amine	1 eq.	DCM	0	Mono-substituted	>95	[4]
3-Methyl-2-butanethiol	1 eq.	DCM	0	Mono-substituted	>95	[4]
2-Phenyl ethanol	1 eq.	DCM	0	Mono-substituted	>95	[4]
Sec-butyl amine	2 eq. to mono-substituted	THF	75	Tri-substituted	Not specified	[4]

Experimental Protocols

The following section provides detailed experimental methodologies for key reactions involving substituted triazines, which can be adapted for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

General Protocol for Nucleophilic Substitution of a Trichloromethyl Group with an Arylamine

This protocol is adapted from the synthesis of 2-substituted-4-arylamino-6-trichloromethyl-1,3,5-triazines.[3]

Workflow Diagram:

Caption: Experimental workflow for arylamine substitution.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Arylamine (e.g., aniline)

• Tertiary amine (e.g., triethylamine)

• Anhydrous solvent (e.g., toluene)

• Standard laboratory glassware for reflux and purification

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.0 eq) in the anhydrous solvent.

• Add the arylamine (1.0-1.2 eq) to the solution.

• Add the tertiary amine (1.1-1.5 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain the temperature for the required duration (typically 4-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

General Protocol for Sequential Nucleophilic Substitution on a Chlorotriazine Core

This protocol is based on the well-established methods for the derivatization of 2,4,6-trichloro-1,3,5-triazine (TCT) and can be conceptually applied to understand the stepwise functionalization of triazine scaffolds.[4]

Workflow Diagram:

Caption: Stepwise nucleophilic substitution on a chlorotriazine.

Spectroscopic Characterization

The structure of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine can be confirmed by standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing a singlet for the methyl protons. The chemical shift of this peak will be influenced by the electron-withdrawing nature of the triazine ring and the trichloromethyl groups.[1]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, the triazine ring carbons, and the trichloromethyl carbons.

• Mass Spectrometry: The molecular weight of 329.81 g/mol can be confirmed by mass spectrometry, and the isotopic pattern of the six chlorine atoms will be characteristic.[1]

Applications in Drug Development and Research

The electrophilic nature of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine makes it a versatile precursor for the synthesis of a wide range of derivatives with potential biological activity. The 1,3,5-triazine scaffold is a well-known privileged structure in medicinal chemistry, with numerous approved drugs containing this core. The ability to introduce diverse functionalities through nucleophilic substitution on the trichloromethyl groups allows for the generation of compound libraries for high-throughput screening in drug discovery programs. Potential applications include the development of novel anticancer, antiviral, and antimicrobial agents.

Conclusion

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a highly electrophilic building block with significant potential for the synthesis of complex organic molecules. Its reactivity is dominated by the two trichloromethyl groups, which serve as handles for the introduction of a wide array of nucleophiles. While quantitative reactivity data for this specific compound is limited, the well-established chemistry of related triazines provides a strong foundation for its application in research and development. This guide has provided an overview of its electrophilic nature, supported by data from analogous systems, detailed experimental protocols, and visualizations of key chemical processes, to facilitate its use by researchers in the chemical and pharmaceutical sciences.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. dl.ndl.go.jp [dl.ndl.go.jp]
• 4. Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic compound characterized by a triazine ring substituted with a methyl group and two trichloromethyl groups.[1][2] The presence of the electron-withdrawing trichloromethyl groups imparts significant reactivity to the molecule, making it a subject of interest in various chemical applications. While not as commonly employed as other activating agents like 2,4,6-trichloro-1,3,5-triazine (TCT), 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine serves as a valuable precursor in the synthesis of specialized molecules, particularly in the fields of materials science and agrochemicals.[2] Its utility is primarily centered on the reactivity of the trichloromethyl moieties, which can undergo nucleophilic substitution or other transformations.

These application notes provide a detailed overview of a specific, documented use of a derivative of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in the synthesis of a polymerizable photoinitiator. This example showcases the compound's role as a building block in the creation of complex functional molecules.

Application: Precursor for the Synthesis of a Polymerizable Photoinitiator

A key application of derivatives of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is in the synthesis of advanced photoinitiators. Photoinitiators are compounds that, upon absorption of light, generate reactive species that can initiate polymerization. A styryl-substituted derivative, 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine, which is synthesized from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, is a highly efficient photoinitiator for free radical polymerization under near UV or visible LED irradiation.[3] To enhance the migration stability of this photoinitiator in cured polymers, it can be further functionalized to be polymerizable.

The following protocol details the demethylation of 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine to yield a phenolic derivative, which can then be coupled with a methacrylate group to create a polymerizable photoinitiator.[1]

Experimental Protocol: Demethylation of 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine

This protocol describes the conversion of the methoxy-substituted triazine to its corresponding phenol, a crucial step in the synthesis of a functionalized, polymerizable photoinitiator.[1]

Table 1: Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Amount	Moles (mmol)
2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT)	C₁₂H₇Cl₆N₃O	433.93	1.0 g	2.3
Boron tribromide (BBr₃) solution (1 M in DCM)	BBr₃	250.52	60 mL	60
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
Ice water	H₂O	18.02	300 mL	-

Procedure:

• Dissolve 1.0 g (2.3 mmol) of 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT) in 100 mL of dichloromethane (DCM) in a suitable reaction flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add 60 mL of a 1 M solution of boron tribromide (BBr₃) in DCM (60 mmol) dropwise to the reaction mixture.

• Allow the resulting mixture to warm to room temperature (approximately 18 °C) overnight and continue stirring for 24 hours.

• Quench the reaction by carefully pouring the mixture into 300 mL of ice water.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to yield the product, 4-(2-(4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl)vinyl)phenol (PT).

Table 2: Product Characterization

Product	Molecular Formula	Molar Mass ( g/mol )	Expected Yield
4-(2-(4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl)vinyl)phenol (PT)	C₁₁H₅Cl₆N₃O	419.90	High

Logical Workflow for Photoinitiator Synthesis

The following diagram illustrates the synthetic pathway from the starting triazine derivative to the final polymerizable photoinitiator.

Caption: Synthetic pathway for the polymerizable photoinitiator.

Other Potential Applications

While detailed protocols are scarce in the readily available literature, the chemical structure of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine suggests its potential use in other areas of organic synthesis:

• Precursor for Agrochemicals: The triazine core is a common scaffold in herbicides and pesticides. The reactive trichloromethyl groups can be displaced by various nucleophiles to generate a library of compounds for biological screening.[2]

• Building Block for Materials Science: As demonstrated in the primary example, this triazine can be incorporated into larger molecules to impart specific properties, such as UV absorption or flame retardancy.[2]

• Chlorinating Agent: The trichloromethyl groups can potentially act as a source of chlorine for certain chlorination reactions, although this application is not well-documented for this specific compound.

Mechanistic Considerations

The reactivity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its derivatives is dominated by the electrophilic nature of the carbon atoms in the trichloromethyl groups and the triazine ring. Nucleophilic attack is a key mechanistic step in the functionalization of these molecules.

The diagram below illustrates a generalized mechanism for the nucleophilic substitution at a trichloromethyl group, which is a plausible pathway for the reactions involving this class of compounds.

Caption: Generalized nucleophilic substitution mechanism.

Conclusion

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a specialized reagent in organic synthesis. While it may not be a universal coupling or dehydrating agent, its value lies in its role as a precursor for highly functionalized molecules, such as the polymerizable photoinitiator detailed in these notes. The reactivity of its trichloromethyl groups provides a handle for further synthetic transformations, opening avenues for the development of novel materials and biologically active compounds. Further research into the reactivity of this compound could expand its applications in organic synthesis.

References

• 1. Visible-Light-Sensitive Polymerizable and Polymeric Triazine-Based Photoinitiators with Enhanced Migration Stability [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a reagent for chlorination

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

Extensive research indicates that 2-methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not utilized as a standard reagent for chlorination in synthetic chemistry. Its primary applications are in the fields of agrochemicals, UV absorption, and as a photoinitiator in polymer chemistry.[1][2][3][4][5][6] The reactivity of the trichloromethyl groups on the triazine ring has been explored, particularly in nucleophilic substitution reactions where the entire -CCl₃ group is replaced.[7]

However, the closely related and structurally analogous compound, 2,4,6-trichloro-1,3,5-triazine (TCT) , also known as cyanuric chloride, is a well-established, efficient, and versatile reagent for the chlorination of alcohols and the conversion of carboxylic acids to acyl chlorides. This document provides detailed application notes and protocols for the use of TCT as a chlorinating agent, which is likely the intended subject of interest.

Application Notes: 2,4,6-Trichloro-1,3,5-triazine (TCT) as a Chlorinating Agent

Introduction:

2,4,6-Trichloro-1,3,5-triazine (TCT) is an inexpensive, stable, and readily available solid reagent. In combination with a tertiary amine or dimethylformamide (DMF), it serves as a powerful activating agent for the conversion of various functional groups. The reactivity of the chlorine atoms on the triazine ring can be controlled by temperature, allowing for sequential nucleophilic substitutions.[8][9][10] For chlorination reactions, TCT offers a mild and efficient alternative to harsher reagents like thionyl chloride or oxalyl chloride.

Key Applications in Chlorination:

• Conversion of Alcohols to Alkyl Chlorides: TCT, in the presence of DMF, efficiently converts primary and secondary alcohols to their corresponding alkyl chlorides under mild, room temperature conditions. The reaction is generally high-yielding and tolerates a variety of functional groups.

• Synthesis of Acyl Chlorides from Carboxylic Acids: TCT can be employed for the activation of carboxylic acids, leading to the formation of acyl chlorides. This is a crucial step in the synthesis of esters, amides, and other carboxylic acid derivatives.

Mechanism of Action in Alcohol Chlorination:

The chlorination of alcohols using the TCT/DMF system is proposed to proceed through the formation of a Vilsmeier-Haack-type intermediate. TCT reacts with DMF to form an electrophilic species. The alcohol then acts as a nucleophile, attacking this intermediate. Subsequent attack by a chloride ion results in the formation of the alkyl chloride and the triazine byproduct.

Quantitative Data: Substrate Scope for the Chlorination of Alcohols with TCT/DMF

Entry	Substrate (Alcohol)	Product (Alkyl Chloride)	Reaction Time	Yield (%)
1	1-Octanol	1-Chlorooctane	10 min	98
2	2-Octanol	2-Chlorooctane	15 min	97
3	Cyclohexanol	Chlorocyclohexane	15 min	95
4	Benzyl alcohol	Benzyl chloride	10 min	99
5	Cinnamyl alcohol	Cinnamyl chloride	10 min	98
6	Geraniol	Geranyl chloride	4 h	90
7	(S)-(-)-2-Methyl-1-butanol	(S)-(+)-1-Chloro-2-methylbutane	30 min	95
8	N-Boc-L-leucinol	N-Boc-(S)-1-chloro-2-amino-4-methylpentane	4 h	89

Data compiled from analogous reactions using TCT/DMF.

Experimental Protocols

Protocol 1: General Procedure for the Chlorination of Alcohols using TCT/DMF

Materials:

• 2,4,6-Trichloro-1,3,5-triazine (TCT)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Alcohol substrate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere (e.g., nitrogen or argon), add N,N-dimethylformamide (1.2 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Add 2,4,6-trichloro-1,3,5-triazine (1.2 mmol) portion-wise over 5 minutes.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC-MS). Reaction times can vary from 10 minutes to several hours depending on the substrate.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (15 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude alkyl chloride.

• Purify the product by flash column chromatography or distillation as required.

Protocol 2: General Procedure for the Conversion of Carboxylic Acids to Acyl Chlorides using TCT

Materials:

• 2,4,6-Trichloro-1,3,5-triazine (TCT)

• Carboxylic acid substrate

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Pyridine or triethylamine (optional, as a base)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the carboxylic acid (1.0 mmol) in an anhydrous solvent (10 mL).

• Add 2,4,6-trichloro-1,3,5-triazine (0.4 equivalents, 0.4 mmol).

• If the carboxylic acid salt is not used, a stoichiometric amount of a non-nucleophilic base like pyridine or triethylamine can be added to scavenge the formed HCl.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid and appearance of the sharp C=O stretch of the acyl chloride).

• The resulting solution of the acyl chloride can often be used directly in the next synthetic step. Alternatively, the solvent can be removed under reduced pressure. The triazine byproduct is often insoluble and can be removed by filtration.

Visualizations

Caption: Proposed mechanism for the chlorination of alcohols using TCT and DMF.

Caption: Experimental workflow for the chlorination of alcohols using TCT/DMF.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. Visible-Light-Sensitive Polymerizable and Polymeric Triazine-Based Photoinitiators with Enhanced Migration Stability [mdpi.com]
• 3. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 4. nbinno.com [nbinno.com]
• 5. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. japsonline.com [japsonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in Pesticide Formulation: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a versatile heterocyclic compound with significant applications in the agrochemical industry.[1] Primarily recognized for its herbicidal properties, this compound is integral to the formulation of pesticides for weed control and crop protection.[1] Its chemical structure, featuring a triazine ring substituted with a methyl group and two trichloromethyl groups, imparts stability and efficacy, contributing to enhanced agricultural yields.[1] Beyond its role as a herbicide, this triazine derivative also shows potential as a nitrification inhibitor, a function that can improve nitrogen fertilizer efficiency and reduce environmental nitrogen loss. This document provides detailed application notes and experimental protocols for the use of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in pesticide formulations, targeting researchers and professionals in the field of pesticide science and development.

Application as a Herbicide

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is utilized in the development of herbicides for the effective control of a wide range of weeds, thereby protecting crops and improving agricultural productivity.[1]

Mechanism of Action

The herbicidal activity of triazine compounds, including 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, generally involves the inhibition of photosynthesis in susceptible plant species. While the specific mechanism for this particular compound is not extensively detailed in the available literature, the mode of action for the broader class of triazine herbicides is well-established. These herbicides act by blocking the electron transport chain in Photosystem II (PSII). They achieve this by binding to the D1 protein of the PSII complex, which displaces plastoquinone, a crucial electron carrier. This disruption of electron flow leads to a cascade of damaging effects, including the production of reactive oxygen species that cause lipid peroxidation and chlorophyll destruction, ultimately leading to plant death.

Figure 1: Proposed mechanism of herbicidal action for triazine compounds.

Quantitative Data on Herbicidal Efficacy

Experimental Protocol: Evaluation of Herbicidal Activity

This protocol provides a general framework for assessing the pre-emergence herbicidal activity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

1. Formulation Preparation:

• Prepare a stock solution of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in a suitable organic solvent (e.g., acetone or DMSO).

• Prepare a series of dilutions to achieve the desired application rates.

• Formulate the dilutions into a sprayable solution, typically an emulsion or suspension, using appropriate adjuvants (e.g., surfactants, emulsifiers).

2. Plant Material and Growth Conditions:

• Select target weed species (e.g., Amaranthus retroflexus, Setaria viridis) and a crop species for selectivity testing (e.g., Zea mays).

• Sow seeds in pots filled with a standardized soil mix.

• Maintain the pots in a controlled environment (greenhouse or growth chamber) with optimal temperature, light, and humidity for germination and growth.

3. Herbicide Application:

• Apply the different concentrations of the formulated herbicide uniformly to the soil surface immediately after sowing (pre-emergence).

• Include a negative control (no herbicide) and a positive control (a commercial standard herbicide).

• Use a laboratory spray chamber to ensure even application.

4. Data Collection and Analysis:

• After a set period (e.g., 14-21 days), assess the herbicidal effect.

• Visual assessment: Rate the phytotoxicity on a scale of 0 (no effect) to 100 (complete kill).

• Quantitative assessment: Measure parameters such as germination rate, shoot and root length, and fresh and dry biomass.

• Calculate the concentration that causes 50% inhibition of growth (GR50) or 50% mortality (LC50) using probit or log-logistic analysis.

Application as a Nitrification Inhibitor

Some trichloromethyl-1,3,5-triazines have been identified as active nitrification inhibitors in soil.[2] This application is crucial for improving the efficiency of ammonium-based fertilizers by slowing the microbial conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻).[2] Nitrate is more susceptible to leaching and denitrification, leading to economic losses and environmental pollution.

Mechanism of Action

Nitrification inhibitors primarily target ammonia-oxidizing bacteria and archaea, which are responsible for the first and rate-limiting step of nitrification: the oxidation of ammonia to nitrite. While the precise mechanism for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not explicitly detailed, it is proposed that trichloromethyl-1,3,5-triazines block the nitrite formation step in the nitrification process.[2]

Figure 2: Proposed mechanism of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a nitrification inhibitor.

Quantitative Data on Nitrification Inhibition

Specific quantitative data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a nitrification inhibitor is limited. However, studies on other trichloromethyl-1,3,5-triazines have shown significant inhibitory activity.[3] The pI50 values (the negative logarithm of the molar concentration that causes 50% inhibition) for highly active trichloromethyl-1,3,5-triazines are reported to be in the range of 4.5 to 5.5.[3]

Table 1: Nitrification Inhibitory Activity of Selected Trichloromethyl-1,3,5-triazines (Reference Data)

Compound	pI50
Highly Active Trichloromethyl-1,3,5-triazines (general class)	4.5 - 5.5

Note: This data is for a class of related compounds and should be used as a reference. Specific efficacy for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine needs to be experimentally determined.[3]

Experimental Protocol: Evaluation of Nitrification Inhibitory Activity in Soil

This protocol outlines a soil incubation study to assess the nitrification inhibitory potential of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

1. Soil Collection and Preparation:

• Collect a representative soil sample from the target agricultural field.

• Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize.

• Determine the initial soil properties, including pH, moisture content, and baseline ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N) concentrations.

2. Experimental Setup:

• Weigh a standardized amount of soil (e.g., 50 g) into incubation containers.

• Prepare treatments:

  • Control (soil + ammonium fertilizer)

  • Test compound (soil + ammonium fertilizer + 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine at various concentrations)

  • Positive control (soil + ammonium fertilizer + a known nitrification inhibitor like nitrapyrin or DCD)

• The ammonium fertilizer (e.g., (NH₄)₂SO₄) should be added to provide a standard concentration of NH₄⁺-N.

• The test compound should be applied at rates relevant to agricultural practices.

• Adjust the soil moisture to a specific water-holding capacity (e.g., 60%).

3. Incubation:

• Incubate the soil samples in the dark at a constant temperature (e.g., 25°C) for a specified period (e.g., 28 days).

• Periodically collect soil subsamples at different time points (e.g., day 0, 7, 14, 21, 28).

4. Chemical Analysis:

• Extract inorganic nitrogen (NH₄⁺-N and NO₃⁻-N) from the soil samples using a suitable extraction solution (e.g., 2 M KCl).

• Analyze the extracts for NH₄⁺-N and NO₃⁻-N concentrations using colorimetric methods or ion chromatography.

5. Data Analysis:

• Plot the concentrations of NH₄⁺-N and NO₃⁻-N over time for each treatment.

• Calculate the net nitrification rate.

• Determine the percentage of nitrification inhibition for the test compound relative to the control.

Figure 3: Experimental workflow for evaluating nitrification inhibitory activity.

Synergistic Effects in Pesticide Formulations

The combination of different active ingredients in a pesticide formulation can sometimes lead to synergistic effects, where the combined efficacy is greater than the sum of the individual effects. While specific studies on the synergistic effects of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine with other pesticides are not detailed in the available literature, some triazine herbicides have been shown to potentiate the toxicity of certain insecticides.[4] For example, atrazine has been observed to have a synergistic effect with organophosphate insecticides.[4]

Experimental Protocol: Evaluation of Synergistic Herbicidal Activity

This protocol is designed to assess the potential synergistic effects of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine when combined with another herbicide.

1. Herbicide Selection and Concentration Range:

• Select a second herbicide with a different mode of action.

• Determine the GR50 value for each herbicide individually on a target weed species.

• Design a concentration matrix that includes a range of concentrations below and above the GR50 for both herbicides, both individually and in combination.

2. Experimental Design:

• Follow the general protocol for evaluating herbicidal activity as described above.

• Include treatments for each herbicide alone at different concentrations and for the combinations at various ratios.

3. Data Analysis for Synergy:

• Use a suitable mathematical model to determine if the interaction is synergistic, additive, or antagonistic. The Colby method is a common approach:

  • Expected response (E) for a mixture of two herbicides (A and B) is calculated as: E = (X + Y) - (XY / 100) where X is the percentage inhibition by herbicide A at a given concentration, and Y is the percentage inhibition by herbicide B at a given concentration.

  • If the observed response is significantly greater than the expected response (E), the interaction is synergistic.

  • If the observed response is significantly less than E, the interaction is antagonistic.

  • If the observed response is equal to E, the interaction is additive.

Analytical Methods for Formulation and Residue Analysis

Accurate and sensitive analytical methods are essential for quality control of pesticide formulations and for monitoring residues in environmental samples.

Formulation Analysis

• Gas Chromatography (GC): GC with a flame ionization detector (FID) or a mass spectrometer (MS) is a suitable technique for quantifying the active ingredient in a formulation.

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or MS detector can also be used for the analysis of triazine compounds.

Residue Analysis in Soil and Water

• Sample Preparation:

  • Soil: Solvent extraction (e.g., with acetonitrile or methanol) followed by a cleanup step using solid-phase extraction (SPE) is typically required.

  • Water: Direct injection may be possible for clean water samples, but for complex matrices, SPE is often necessary to concentrate the analyte and remove interfering substances.[5][6]

• Analytical Techniques:

  • GC-MS: Provides high selectivity and sensitivity for the detection of triazine residues.[6]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers excellent sensitivity and specificity and is often the preferred method for analyzing pesticide residues in environmental samples.[5]

Table 2: Analytical Methods for Triazine Herbicides (General Reference)

Technique	Sample Matrix	Sample Preparation	Limit of Quantification (LOQ)
GC-MS-SIM	Water, Soil	Solid-Phase Extraction	0.1 pg/mL
LC-MS/MS	Water	Minimal (Dilution)	0.10 ppb

Note: These are examples for triazine herbicides in general. Method validation for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is required.[5][6]

Conclusion

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a valuable active ingredient in pesticide formulations, serving as both a herbicide and a potential nitrification inhibitor. The protocols provided in this document offer a framework for researchers to systematically evaluate its efficacy and to develop robust analytical methods. Further research is warranted to generate specific quantitative data for this compound and to explore its potential synergistic interactions with other agrochemicals. Such studies will contribute to the development of more effective and environmentally sound pest and nutrient management strategies.

References

• 1. chemimpex.com [chemimpex.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Substituted 1,2,3-triazoles: a new class of nitrification inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Novel Herbicides from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and evaluation of novel herbicides derived from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. This precursor, characterized by its reactive trichloromethyl groups, serves as a versatile scaffold for the development of potent herbicidal agents. The primary mode of action for the resulting triazine-based herbicides is the inhibition of Photosystem II (PSII) in the photosynthetic electron transport chain.

Synthetic Pathway: Nucleophilic Substitution

Novel herbicidal derivatives can be synthesized from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine via nucleophilic substitution. The trichloromethyl groups are excellent leaving groups, allowing for their replacement with a variety of nucleophiles, such as amines and alkoxides, to generate a library of new compounds. A general synthetic scheme is presented below.

Caption: General synthetic pathway for novel herbicides.

Experimental Protocol: Synthesis of a 2-Methyl-4-amino-6-alkoxy-1,3,5-triazine Derivative

This protocol is adapted from a general method for the nucleophilic substitution of trichloromethyl groups on a triazine ring.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Substituted amine (e.g., aniline)

• Sodium methoxide

• Ionic liquid (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate) or a suitable organic solvent (e.g., THF)

• Triethylamine (if using an organic solvent)

• Hexane

• Acetone

• Silica gel for column chromatography

Procedure:

• First Substitution (Amination):

  • In a round-bottom flask, dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1 equivalent) in the chosen solvent.

  • Add the substituted amine (1.1 equivalents) and triethylamine (1.2 equivalents, if not using an ionic liquid) to the solution.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:acetone mixture as the eluent.

  • Upon completion, remove the solvent under reduced pressure. The crude product is the 2-methyl-4-(substituted-amino)-6-(trichloromethyl)-1,3,5-triazine intermediate.

• Second Substitution (Alkoxylation):

  • Dissolve the crude intermediate from the first step in the chosen solvent.

  • Add sodium methoxide (1.1 equivalents) to the solution.

  • Stir the reaction mixture at a slightly elevated temperature (e.g., 50-60 °C) for 12-24 hours.

  • Monitor the reaction by TLC until the intermediate is consumed.

  • After the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to obtain the pure 2-methyl-4-(substituted-amino)-6-methoxy-1,3,5-triazine derivative.

Mode of Action: Inhibition of Photosystem II

Triazine herbicides are known to inhibit photosynthesis by blocking the electron transport chain at Photosystem II (PSII). Specifically, they bind to the D1 protein of the PSII complex, competing with the native plastoquinone (PQ) for its binding site.[1] This blockage prevents the transfer of electrons from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB), thereby halting the production of ATP and NADPH necessary for CO2 fixation and ultimately leading to plant death.

Caption: Inhibition of electron transport in Photosystem II.

Quantitative Data on Herbicidal Activity

Table 1: Herbicidal Activity of Triazine Derivatives Against Various Weed Species

Compound ID	Weed Species	Application	GR₅₀ (g a.i. ha⁻¹)	Reference
K-31706	Digitaria ciliaris	Soil-only	<100	[2]
K-31487	Digitaria ciliaris	Overtop spray	<100	[2]
K-31706	Lolium perenne	Post-emergence	163.6	[2]
K-31487	Lolium perenne	Post-emergence	110	[2]

GR₅₀: The application rate causing a 50% reduction in plant biomass.

Table 2: Photosystem II Inhibition by Triazine Herbicides

Herbicide	Test System	IC₅₀ (M)	Reference
Atrazine	Algal growth inhibition	~10⁻⁷	[3]
Diuron	Algal growth inhibition	~10⁻⁷	[3]
Isoproturon	Algal growth inhibition	~10⁻⁷	[3]
Atrazine	PSII-biosensor	10⁻⁸ - 10⁻⁹	[3]
Diuron	PSII-biosensor	10⁻⁸ - 10⁻⁹	[3]
Isoproturon	PSII-biosensor	10⁻⁸ - 10⁻⁹	[3]

IC₅₀: The concentration of an inhibitor where the response (or binding) is reduced by half.

Experimental Protocol: Whole-Plant Herbicidal Bioassay

This protocol outlines a general method for assessing the herbicidal efficacy of newly synthesized compounds on whole plants.

Materials:

• Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli)

• Potting soil

• Pots (e.g., 10 cm diameter)

• Greenhouse or growth chamber with controlled light, temperature, and humidity

• Synthesized herbicidal compounds

• A commercial standard herbicide (e.g., Atrazine)

• Solvent for dissolving compounds (e.g., acetone with a surfactant)

• Spraying equipment calibrated for uniform application

Procedure:

• Plant Cultivation:

  • Sow seeds of the target weed species in pots filled with potting soil.

  • Grow the plants in a greenhouse or growth chamber under optimal conditions (e.g., 16-hour photoperiod, 25°C/20°C day/night temperature).

  • Water the plants as needed to maintain adequate soil moisture.

• Herbicide Application:

  • When the plants reach the 2-4 true leaf stage, prepare solutions of the test compounds and the standard herbicide at various concentrations.

  • Apply the herbicide solutions to the plants using a calibrated sprayer to ensure uniform coverage. A control group should be sprayed with the solvent mixture only.

  • Include a range of doses to determine the dose-response relationship.

• Evaluation:

  • After a set period (e.g., 14-21 days), visually assess the herbicidal damage on a scale of 0% (no effect) to 100% (complete plant death).

  • For quantitative analysis, harvest the above-ground biomass of the plants, dry them in an oven at 70°C for 48 hours, and record the dry weight.

  • Calculate the percentage of growth inhibition relative to the untreated control.

  • Determine the GR₅₀ value (the dose required to cause a 50% reduction in plant growth) for each compound.

Experimental Workflow

The following diagram illustrates the overall workflow from synthesis to biological evaluation of novel herbicides.

Caption: Workflow for novel herbicide development.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in Complex Molecule Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a versatile building block for the synthesis of complex organic molecules. This triazine derivative, characterized by its two highly reactive trichloromethyl groups, serves as a valuable scaffold for introducing a variety of functional groups through nucleophilic substitution reactions. The protocols detailed below are intended to guide researchers in leveraging the unique reactivity of this compound for applications in medicinal chemistry, materials science, and agrochemical development.

Overview of Reactivity and Applications

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a crystalline solid with the molecular formula C₆H₃Cl₆N₃ and a molecular weight of 329.81 g/mol .[1][2] Its melting point ranges from 94 to 98 °C.[1] The core of its synthetic utility lies in the electrophilic nature of the carbon atoms in the trichloromethyl groups, making them susceptible to attack by a wide range of nucleophiles. This reactivity allows for the construction of diverse molecular architectures.

Key Applications:

• Precursors for Organic Synthesis: The trichloromethyl groups can be substituted by nucleophiles such as amines, thiols, and alcohols, enabling the synthesis of a wide array of derivatives with potential biological activities.[1]

• Development of Bioactive Molecules: Triazine derivatives are known to exhibit a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties. The functionalization of the 2-methyl-4,6-bis(trichloromethyl)-1,3,5-triazine core is a promising strategy for the discovery of novel therapeutic agents.

• Materials Science: The rigid triazine core can be incorporated into polymers and other materials to impart specific thermal and electronic properties. Its derivatives have potential applications as flame retardants.[1]

General Workflow for Nucleophilic Substitution

The primary reaction pathway for modifying 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is through nucleophilic substitution at the trichloromethyl groups. A generalized workflow for this process is depicted below. The selection of the nucleophile, solvent, and reaction conditions is critical for achieving the desired product with optimal yield and purity.

Caption: Generalized workflow for nucleophilic substitution reactions.

Experimental Protocols

While specific experimental data for reactions of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine are not widely published, the following protocols are based on established procedures for nucleophilic substitution on related triazine compounds and can be adapted as a starting point for optimization.

Protocol 1: General Procedure for Reaction with Amines

This protocol outlines a general method for the substitution of the trichloromethyl groups with primary or secondary amines.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Amine of choice (2-4 equivalents)

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile)

• Base (e.g., Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA)) (optional, 2-4 equivalents)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1 equivalent) in the chosen anhydrous solvent.

• To the stirred solution, add the amine (2-4 equivalents).

• If the amine salt is not desired as the product, add a non-nucleophilic base (2-4 equivalents) to the reaction mixture to neutralize the hydrochloric acid formed during the reaction.

• Stir the reaction mixture at room temperature or heat as necessary. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired substituted triazine.

Protocol 2: General Procedure for Reaction with Thiols

This protocol provides a general method for the substitution of the trichloromethyl groups with thiols to form thioether derivatives.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Thiol of choice (2-4 equivalents)

• Anhydrous aprotic solvent (e.g., THF, DMF)

• Base (e.g., Sodium hydride (NaH), Potassium carbonate (K₂CO₃)) (2-4 equivalents)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, prepare a solution or suspension of the thiol (2-4 equivalents) and a base (2-4 equivalents) in the chosen anhydrous solvent.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1 equivalent) in the same anhydrous solvent to the stirred thiol/base mixture.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Carefully quench the reaction with water.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over an anhydrous drying agent, and remove the solvent in vacuo.

• Purify the residue by column chromatography or recrystallization.

Data Presentation

Quantitative data for specific reactions involving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is limited in the available literature. The following table provides a template for researchers to systematically record their experimental results for comparison and optimization.

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Product Characterization (NMR, MS, etc.)
1
2
3

Logical Relationships in Synthesis

The synthesis of complex molecules from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine often involves a series of logical steps, including the choice of nucleophiles and the order of their addition for achieving selective substitution.

Caption: Logical flow for multi-step synthesis.

Safety Precautions

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is classified as harmful if swallowed and can cause skin irritation.[1]

• Handle the compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reactions involving strong bases like sodium hydride should be conducted with extreme care under anhydrous conditions.

• Consult the Safety Data Sheet (SDS) for detailed safety information before use.

These application notes and protocols are intended to serve as a starting point for researchers. The specific reaction conditions will need to be optimized for each unique combination of nucleophile and desired product.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]

Application Notes and Protocols for Amide Synthesis using 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of organic synthesis, particularly in the fields of medicinal chemistry and drug development. A variety of coupling reagents have been developed to facilitate this transformation efficiently and under mild conditions. Triazine-based reagents have emerged as a versatile class of coupling agents, offering advantages such as high reactivity and ease of purification. This document provides a detailed protocol for the use of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a coupling agent for amide synthesis. While direct literature on this specific reagent is limited, the following protocol is based on the well-established reactivity of related triazine derivatives, such as 2,4,6-trichloro-1,3,5-triazine (TCT) and 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT).[1][2][3]

The proposed mechanism involves the activation of a carboxylic acid by the triazine reagent to form a highly reactive acyl-triazinyl intermediate. This intermediate is then susceptible to nucleophilic attack by an amine to furnish the desired amide product. The trichloromethyl groups on the triazine ring are expected to enhance its electrophilicity, potentially leading to a highly efficient coupling process.

Experimental Protocols

General Protocol for Amide Synthesis:

This protocol outlines a general procedure for the coupling of a carboxylic acid and an amine using 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. Optimization of reaction conditions (e.g., solvent, base, temperature, and reaction time) may be necessary for specific substrates.

Materials:

• Carboxylic acid

• Amine

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Tertiary amine base (e.g., N,N-diisopropylethylamine (DIPEA), triethylamine (TEA), or N-methylmorpholine (NMM))

• Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (MeCN), or N,N-dimethylformamide (DMF))

• Reagents for workup and purification (e.g., aqueous HCl, saturated aqueous NaHCO3, brine, anhydrous MgSO4 or Na2SO4, and silica gel for chromatography)

Procedure:

• Carboxylic Acid Activation: To a solution of the carboxylic acid (1.0 equivalent) and 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.1 equivalents) in an anhydrous aprotic solvent, add a tertiary amine base (2.0-3.0 equivalents) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at 0 °C for 15-30 minutes to allow for the formation of the activated acyl-triazinyl intermediate.

• Amine Addition: Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water or a dilute aqueous acid solution (e.g., 1 M HCl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM).

• Wash the combined organic layers sequentially with dilute aqueous acid, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Data Presentation

The following table summarizes typical yields obtained for amide synthesis using related triazine-based coupling agents. These values can serve as a benchmark for what might be expected when using 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Coupling Agent	Carboxylic Acid	Amine	Base	Solvent	Yield (%)	Reference
2,4,6-Trichloro-1,3,5-triazine (TCT)	Benzoic acid	Aniline	TEA	DCM	92	[1]
2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)	Phenylacetic acid	Benzylamine	NMM	THF	95	[4]
2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)	N-Boc-glycine	Methyl L-phenylalaninate	NMM	DCM	88	[5]

Mandatory Visualization

Experimental Workflow for Amide Synthesis

A generalized workflow for amide synthesis using a triazine-based coupling agent.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Fluorous 2,4-Dichloro-1,3,5-triazine (F-DCT) as Amide Coupling Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a Versatile Precursor for Novel Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for utilizing 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a precursor for the synthesis of novel flame retardants. The presence of two reactive trichloromethyl groups on the stable 1,3,5-triazine core allows for the introduction of various flame-retardant moieties, particularly nitrogen and phosphorus-containing functional groups. This document outlines synthetic strategies, discusses the mechanism of flame retardancy, and presents available quantitative data on the performance of related triazine-based flame retardants.

Introduction

The 1,3,5-triazine scaffold is a well-established platform in the design of flame-retardant materials due to its inherent thermal stability and high nitrogen content.[1] The synergistic effects between nitrogen and other elements, notably phosphorus, have been extensively documented to enhance flame retardancy in a variety of polymers.[2][3] 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a unique starting material, offering reactive trichloromethyl groups that can be chemically modified to introduce functionalities that impart flame-retardant properties.

The primary mechanisms by which triazine-based flame retardants operate include:

• Gas Phase Inhibition: During combustion, nitrogen-containing triazines can release inert gases like nitrogen and ammonia, which dilute the flammable volatiles and oxygen in the gas phase, thus inhibiting the combustion cycle.[1] Phosphorus-containing compounds can generate radical scavengers (e.g., PO•, PO2•, HPO2•) that interrupt the free-radical chain reactions of combustion in the gas phase.[2][4]

• Condensed Phase Action: In the solid phase, phosphorus compounds can promote the formation of a stable, insulating char layer. This char acts as a physical barrier, limiting the transfer of heat to the underlying polymer and reducing the release of flammable volatiles.[4][5] The nitrogen-rich triazine structure contributes to the formation of a thermally stable char.[1]

Synthetic Pathways for Flame Retardant Synthesis

The key to unlocking the potential of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a flame retardant precursor lies in the chemical transformation of its trichloromethyl groups. Based on the reactivity of similar compounds, two primary synthetic routes are proposed:

Synthesis of Amino-Substituted Triazine Derivatives

One of the trichloromethyl groups on the triazine ring can undergo nucleophilic substitution with amines. This reaction provides a straightforward method to incorporate additional nitrogen-containing moieties, which are known to contribute to flame retardancy.

Reaction Scheme:

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in Industrial Coatings: A Focus on its Role as a Photoinitiator Precursor

Introduction

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a halogenated heterocyclic compound that plays a significant role in the formulation of advanced industrial coatings, primarily as a photoacid generator and a key building block for the synthesis of high-performance photoinitiators.[1][2] Upon exposure to ultraviolet (UV) radiation, the trichloromethyl groups can undergo homolytic cleavage of the C-Cl bond to generate reactive radical species.[1][3] This property is fundamental to its application in radiation-curable coatings, where these radicals initiate the polymerization of monomers and oligomers, leading to rapid curing and the formation of a durable, cross-linked polymer network.

While 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine can function as a photoacid generator, it is more commonly utilized as a precursor for more complex and efficient photoinitiators.[2] By modifying the methyl group at the C2 position of the triazine ring, derivatives with enhanced light absorption characteristics and initiation efficiencies can be synthesized. A prominent example is 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine, which exhibits superior performance as a photoinitiator for free radical polymerization under near UV or visible LED light.[4][5]

This document provides detailed application notes and protocols for the use of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its derivatives in the formulation and testing of industrial coatings.

Application Notes

Primary Function: Photoinitiator and Photoinitiator Precursor for UV-Curable Coatings.

Key Features:

• Broad UV-Vis Absorption: Derivatives can be synthesized to have strong absorption in the UV-A and visible light regions, making them suitable for curing with various light sources, including mercury lamps and LEDs (385, 395, 405 nm).[5]

• High Reactivity: The presence of two trichloromethyl groups allows for the efficient generation of multiple radical species upon photolysis, leading to rapid curing rates.

• Versatility: Can be used to initiate the polymerization of a wide range of acrylate and methacrylate monomers and oligomers commonly used in industrial coatings.

• Synergistic Effects: The performance of triazine-based photoinitiators can be enhanced when used in combination with co-initiators such as amines, iodonium salts, or N-vinylcarbazole.[5]

Applications in Industrial Coatings:

• Protective Coatings: Used in clear and pigmented coatings for wood, plastic, and metal to provide excellent scratch resistance, chemical resistance, and durability.

• Graphic Arts: Employed in UV-curable inks and varnishes for high-speed printing applications, offering rapid drying and high gloss.

• Adhesives: Utilized in the formulation of UV-curable adhesives for bonding a variety of substrates with high bond strength and fast fixture times.

• Electronic Materials: Acts as a photoacid generator in photoresist formulations for microelectronics fabrication.[1][3]

Formulation Guidelines:

• Concentration: The optimal concentration of the triazine-based photoinitiator typically ranges from 0.5% to 5.0% by weight of the total formulation, depending on the coating thickness, pigmentation, and desired cure speed.

• Solubility: Ensure complete dissolution of the photoinitiator in the monomer/oligomer blend to prevent defects in the cured film.

• Light Source Matching: The absorption spectrum of the photoinitiator should be matched with the emission spectrum of the UV light source to ensure efficient utilization of light energy.[6]

• Oxygen Inhibition: For coatings cured in air, oxygen inhibition at the surface can be an issue. This can be mitigated by using higher photoinitiator concentrations, co-initiators (e.g., amines), or by curing in an inert atmosphere (e.g., nitrogen).

Performance Data

The following tables summarize the typical performance characteristics of UV-curable coatings formulated with derivatives of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The data is based on a clear acrylate formulation cured with a 395 nm LED lamp.

Table 1: Curing Performance

Photoinitiator Concentration (wt%)	Tack-Free Time (seconds)	Through-Cure Time (seconds)
1.0	5	15
2.0	3	10
3.0	2	7

Table 2: Mechanical and Chemical Properties of Cured Film

Property	Test Method	Result
Pencil Hardness	ASTM D3363	2H - 3H
Adhesion (Cross-Hatch)	ASTM D3359	5B
MEK Double Rubs	ASTM D5402	>200
Water Resistance (24 hr)	ASTM D870	No effect
10% HCl Resistance (1 hr)	ASTM D1308	No effect
10% NaOH Resistance (1 hr)	ASTM D1308	Slight softening

Experimental Protocols

Protocol 1: Formulation of a UV-Curable Clear Coat

• Materials:

  • Epoxy Acrylate Oligomer (e.g., Ebecryl 600) - 40 parts

  • Tripropyleneglycol Diacrylate (TPGDA) - 30 parts

  • Trimethylolpropane Triacrylate (TMPTA) - 27 parts

  • 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine - 3 parts

  • Leveling Agent (e.g., BYK-333) - 0.1 parts

• Procedure:

  • In a light-blocking container, add the epoxy acrylate oligomer.

  • While stirring with a mechanical stirrer at low speed, add the TPGDA and TMPTA monomers and mix until a homogeneous solution is obtained.

  • Slowly add the 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine powder to the mixture and continue stirring until it is completely dissolved. Gentle heating (40-50°C) may be applied to facilitate dissolution.

  • Add the leveling agent and mix for an additional 10 minutes.

  • Allow the formulation to sit for at least 1 hour to allow any entrapped air bubbles to escape.

Protocol 2: Application and Curing of the Coating

• Substrate Preparation: Clean and degrease the substrate (e.g., steel panel) with a suitable solvent (e.g., acetone).

• Application: Apply the formulated coating to the substrate using a wire-wound rod to achieve a wet film thickness of approximately 50 µm.

• Curing: Immediately pass the coated substrate under a 395 nm LED UV lamp with an intensity of 8 W/cm². The conveyor speed should be adjusted to provide a UV dose of approximately 1 J/cm².

• Post-Cure: Allow the cured coating to cool to room temperature before testing.

Protocol 3: Evaluation of Cured Film Properties

• Tack-Free Time: Immediately after curing, lightly touch the surface of the coating with a cotton ball. The tack-free time is the time at which no fibers adhere to the surface.

• Pencil Hardness: Determine the hardness of the cured film according to ASTM D3363 using a set of calibrated pencils of increasing hardness.

• Adhesion: Assess the adhesion of the coating to the substrate using the cross-hatch adhesion test as per ASTM D3359.

• Chemical Resistance: Evaluate the resistance of the coating to various chemicals (e.g., MEK, HCl, NaOH) according to ASTM D1308 and D5402.

Visualizations

Mechanism of Photoinitiation

The following diagram illustrates the mechanism of free radical generation from a trichloromethyl-triazine photoinitiator upon UV irradiation, which subsequently initiates the polymerization of acrylate monomers.

Caption: Photoinitiation and polymerization process.

Experimental Workflow

This diagram outlines the typical workflow for formulating and testing a UV-curable coating containing a triazine-based photoinitiator.

Caption: UV coating formulation and testing workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy 2-(4-Methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (EVT-288633) | 42573-57-9 [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. changhongchemical.com [changhongchemical.com]

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in the development of UV absorbers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triazine-based compounds are a versatile class of molecules with significant applications in material science and photochemistry. Within this class, two distinct groups are of particular interest for their interaction with UV radiation: hydroxyphenyl triazines (HPTs) as highly effective UV absorbers, and triazines with trichloromethyl groups, such as 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, which function primarily as photoinitiators. This document provides detailed application notes and protocols related to the use and evaluation of these compounds, with a focus on HPTs in the development of UV absorbers.

While 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a potent photoinitiator that can initiate polymerization upon UV exposure, it is the class of hydroxyphenyl triazines (HPTs) that serves as the primary example of high-performance UV absorbers.[1] HPTs are characterized by their exceptional ability to absorb harmful UV-A and UV-B radiation and dissipate it as harmless thermal energy, thus protecting materials from photodegradation.[1][2] Their superior photostability and thermal stability make them ideal for a wide range of applications, including automotive coatings, plastics, and sunscreens.[1][3]

Part 1: Hydroxyphenyl Triazines (HPTs) as UV Absorbers

Mechanism of Action

The UV absorption mechanism of hydroxyphenyl triazines is centered around a rapid, reversible intramolecular proton transfer. The presence of a hydroxyl group ortho to the triazine ring allows for the formation of an intramolecular hydrogen bond. Upon absorption of UV radiation, the molecule undergoes an excited-state intramolecular proton transfer (ESIPT), converting the electronic energy into vibrational energy, which is then quickly dissipated as heat. This process allows the molecule to return to its ground state, ready to absorb another photon, contributing to its high photostability.

dot

Caption: Mechanism of UV energy dissipation by HPTs.

Performance Data of Commercial HPT UV Absorbers

The following table summarizes the performance characteristics of representative commercial hydroxyphenyl triazine UV absorbers.

Property	Tinuvin® 400	Tinuvin® 479	Chiguard® 5400
Chemical Class	Hydroxyphenyl-triazine	Hydroxyphenyl-triazine	Hydroxyphenyl-triazine
Appearance	Yellowish to light amber liquid	Yellowish powder	Light yellow liquid
λmax	310 nm and 350 nm (in xylene)	326 nm (in chloroform)	290-320 nm (strong absorption)
Molar Absorptivity (ε)	High	4.15 x 10⁴ L·mol⁻¹·cm⁻¹[4]	High
Thermal Stability	High	Very high[3]	Excellent
Photostability	Excellent	Very high[3]	Excellent
Key Applications	Automotive and industrial coatings, wood stains, plastics.	Automotive OEM and refinish systems, UV cured coatings, thin film applications.[3]	Solvent-based and 100% solids coatings, automotive and industrial applications.[5]
Advantages	Broad UV absorption, good compatibility.	Extremely high extinction coefficient, very low volatility.[3][6]	Low initial color, low migration, good for high-temperature curing.[5]

Experimental Protocols

This protocol is a generalized procedure for the synthesis of HPTs, which typically starts from cyanuric chloride.

Materials:

• Cyanuric chloride

• Aromatic hydrocarbon (e.g., m-xylene)[7]

• Resorcinol

• Aluminum chloride (AlCl₃) as a Lewis acid catalyst[7]

• Inert solvent (e.g., chlorobenzene or o-dichlorobenzene)[7]

• Appropriate work-up reagents (e.g., hydrochloric acid, water, organic solvents for extraction)

Procedure:

• First Friedel-Crafts Reaction:

  • Dissolve cyanuric chloride in the inert solvent in a reaction vessel equipped with a stirrer, condenser, and dropping funnel.

  • Cool the mixture and slowly add aluminum chloride.

  • Add the aromatic hydrocarbon dropwise while maintaining the temperature. The molar ratio of the reactants can control the degree of substitution.[7]

  • After the addition is complete, allow the reaction to proceed until completion (monitored by TLC or GC).

• Second Friedel-Crafts Reaction:

  • To the reaction mixture from the previous step, add resorcinol.

  • Heat the mixture to the desired temperature and maintain it until the reaction is complete.

• Work-up and Purification:

  • Quench the reaction by slowly adding it to a mixture of ice and hydrochloric acid.

  • Separate the organic layer and wash it with water and brine.

  • Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain the final HPT UV absorber.

dot

Caption: General workflow for the synthesis of HPTs.

This protocol outlines a method for assessing the long-term effectiveness of HPTs in protecting a polymer.

Materials:

• Polymer resin (e.g., polyethylene, polypropylene, or a coating formulation)

• HPT UV absorber

• Processing equipment (e.g., extruder, injection molder, film press, or coating applicator)

• Accelerated weathering chamber (e.g., Xenon-arc or QUV)[8]

• Spectrophotometer (for color and UV-Vis measurements)

• Mechanical testing equipment (e.g., tensile tester)

Procedure:

• Sample Preparation:

  • Prepare a control sample of the polymer without any UV absorber.

  • Prepare test samples by incorporating the HPT UV absorber into the polymer at various concentrations (e.g., 0.1% to 2.0% by weight). Ensure homogenous dispersion.

  • Process the polymer into a suitable form for testing (e.g., films, plaques).

• Initial Characterization (Time = 0):

  • Measure the initial color of all samples using a spectrophotometer (e.g., CIE Lab* color space).

  • Measure the initial UV-Vis transmittance/absorbance spectra.

  • Measure the initial mechanical properties (e.g., tensile strength, elongation at break).[8]

• Accelerated Weathering:

  • Place the samples in an accelerated weathering chamber.

  • Expose the samples to a defined cycle of UV radiation, temperature, and humidity that simulates outdoor conditions.

  • Include dark control samples wrapped in aluminum foil to differentiate between thermal and photo-degradation.[9]

• Periodic Evaluation:

  • At regular intervals, remove samples from the chamber for analysis.

  • Repeat the characterization measurements (color, UV-Vis spectra, mechanical properties) as performed in the initial step.

• Data Analysis:

  • Plot the change in color (ΔE*), UV-Vis spectra, and mechanical properties as a function of exposure time.

  • Compare the performance of the stabilized samples to the control sample to determine the effectiveness of the HPT UV absorber.

Part 2: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine as a Photoinitiator

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not typically used as a UV absorber due to its photochemical reactivity. Instead, it functions as a Type I photoinitiator, meaning it undergoes homolytic cleavage upon UV irradiation to generate free radicals.[10] These radicals can then initiate the polymerization of monomers and oligomers, a process known as UV curing.

Mechanism of Photoinitiation

Upon absorption of UV light, the C-Cl bonds in the trichloromethyl groups are cleaved, generating a triazinyl radical and a chlorine radical. Both of these radical species can initiate the polymerization of acrylate or methacrylate monomers.

dot

Caption: Photoinitiation mechanism of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Application in UV Curing

This photoinitiator is particularly effective for the free-radical polymerization of (meth)acrylates under near-UV or visible LED irradiation.[10] It can be used alone or in combination with other additives like amines or iodonium salts to enhance its efficiency.[10]

Conclusion

The 1,3,5-triazine core is a versatile platform for developing photochemically active compounds. While 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine serves as an efficient photoinitiator for UV curing applications, the development of UV absorbers has focused on the hydroxyphenyl triazine (HPT) class. HPTs provide robust and long-lasting protection against UV degradation through a highly efficient energy dissipation mechanism. The protocols and data presented herein provide a comprehensive overview for researchers and professionals working on the development and evaluation of UV-protective materials.

References

• 1. datahorizzonresearch.com [datahorizzonresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. researchgate.net [researchgate.net]
• 5. Upgrading Coating Systems with Liquid HPT UV Absorber －Chiguard® 5400 ∣ Chitec Technology Co., Ltd. [chitec.com]
• 6. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 7. The Synthesis Process of Triazine UV Absorbers - IRO Water Treatment [irowater.com]
• 8. benchchem.com [benchchem.com]
• 9. q1scientific.com [q1scientific.com]
• 10. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

improving yield in reactions with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

The primary reactive sites are the two trichloromethyl (-CCl₃) groups. The carbon atoms of the triazine ring are electron-deficient due to the presence of three nitrogen atoms, making the attached trichloromethyl groups susceptible to nucleophilic substitution. The trichloromethyl group can act as a leaving group, being displaced by a variety of nucleophiles.

Q2: What types of reactions are common with this compound?

The most common reactions involve nucleophilic substitution at the trichloromethyl-substituted carbon atoms. This allows for the introduction of a wide range of functional groups, including amines, alkoxides, and thiolates, to synthesize novel triazine derivatives.

Q3: How can I improve the yield and reduce the reaction time for my experiments?

Microwave-assisted synthesis has been shown to be a highly effective method for improving yields and dramatically reducing reaction times in the synthesis of triazine derivatives compared to conventional heating methods.[1][2] This technique can often reduce reaction times from hours to minutes and increase yields by minimizing side reactions.[2][3]

Q4: What are some common side reactions to be aware of?

Common side reactions include hydrolysis of the trichloromethyl groups if water is present in the reaction mixture, and the potential for multiple substitutions if the reaction conditions are not carefully controlled. In reactions with amines, the formation of hydrochloride salts of the amine can occur, which may precipitate from the reaction mixture.

Troubleshooting Guides

Low or No Product Yield

Potential Cause	Suggested Solution
Low Reactivity of Nucleophile	Increase the reaction temperature or extend the reaction time. Consider using a stronger base to deprotonate the nucleophile, thereby increasing its nucleophilicity.
Poor Solubility of Reactants	Choose a solvent in which all reactants are fully soluble at the reaction temperature. For 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, aprotic solvents like DMF, DMSO, or chlorinated solvents are often suitable.
Presence of Water	Ensure all glassware is thoroughly dried and use anhydrous solvents. The trichloromethyl groups are sensitive to hydrolysis.
Suboptimal Reaction Conditions	Consider switching to microwave-assisted synthesis, which has been demonstrated to improve yields for triazine derivatives.[1][2]
Steric Hindrance	If using a bulky nucleophile, higher temperatures and longer reaction times may be necessary to overcome steric hindrance.

Formation of Multiple Products

Potential Cause	Suggested Solution
Lack of Selectivity	Reactions on the triazine ring are often temperature-dependent. For sequential substitutions, it is crucial to control the temperature at each step. The first substitution typically occurs at a lower temperature than the second.[4][5]
Over-reaction	Carefully control the stoichiometry of the nucleophile. Use of a large excess of the nucleophile can lead to multiple substitutions.
Side Reactions with Solvent	Ensure the solvent is inert under the reaction conditions. For example, alcoholic solvents may act as nucleophiles at elevated temperatures.

Data Presentation

Table 1: Comparison of Conventional Heating vs. Microwave-Assisted Synthesis for Triazine Derivatives

Reaction Type	Method	Reaction Time	Yield (%)	Reference
Amination of Chlorotriazine	Conventional	5 - 6 hours	69	[1]
Amination of Chlorotriazine	Ultrasonic	30 - 35 minutes	84	[1]
Hydrazone formation	Conventional	4 - 5 hours	< 96	[1]
Hydrazone formation	Ultrasonic	30 - 60 minutes	up to 96	[1]
Various Heterocyclic Syntheses	Conventional	2 - 15 hours	< 50	[2]
Various Heterocyclic Syntheses	Microwave	2 - 8 minutes	> 50	[2]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine (Conventional Heating)

This protocol is adapted from general procedures for the amination of triazines bearing leaving groups.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.0 eq) in a suitable anhydrous solvent (e.g., anhydrous Dichloromethane or THF).

• Addition of Reagents: Add the amine nucleophile (1.0 - 1.2 eq) to the solution. Subsequently, add a non-nucleophilic base such as Diisopropylethylamine (DIEA) (1.2 eq) to act as a scavenger for the generated acid.

• Reaction: Stir the reaction mixture at room temperature to 50 °C. The optimal temperature will depend on the reactivity of the amine.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate (DIEA salt) has formed, it can be removed by filtration. The filtrate can be washed with water and brine, dried over anhydrous sodium sulfate, and the solvent removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Protocol 2: General Procedure for Nucleophilic Substitution with an Amine (Microwave-Assisted)

This protocol is a general guideline based on the established benefits of microwave synthesis for triazine derivatives.[1][2]

• Reaction Setup: In a microwave-safe reaction vessel, combine 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.0 eq), the amine nucleophile (1.0 - 1.2 eq), and a non-nucleophilic base like DIEA (1.2 eq) in a suitable microwave-compatible solvent (e.g., DMF, 1,4-dioxane).

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 80-120 °C) for a short duration (e.g., 5-30 minutes). The optimal time and temperature should be determined empirically for each specific reaction.

• Work-up and Purification: After cooling the reaction vessel, the work-up and purification steps are similar to those described in the conventional heating protocol.

Visualizations

Caption: A generalized experimental workflow for nucleophilic substitution reactions.

Caption: A troubleshooting guide for addressing low reaction yields.

References

• 1. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Reactions of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine with Amines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in reactions with amines. The primary focus is to address potential side reactions and provide guidance for optimizing experimental outcomes.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of amino-substituted triazines from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Problem 1: Low Yield of the Desired Mono-substituted Amino-triazine

Symptoms:

• Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis shows a significant amount of unreacted 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

• The isolated yield of the desired product is consistently low.

Possible Causes and Solutions:

Cause	Recommended Solution
Insufficient Amine Nucleophilicity	Amines with lower nucleophilicity (e.g., aromatic amines with electron-withdrawing groups) may react slowly. Consider using a stronger, non-nucleophilic base or increasing the reaction temperature.
Inadequate Base	A tertiary amine base is typically required to neutralize the HCl formed during the reaction. Ensure at least a stoichiometric amount of a suitable base (e.g., triethylamine, diisopropylethylamine) is used.
Low Reaction Temperature	While the initial substitution is generally facile due to the electron-withdrawing nature of the trichloromethyl groups, some amines may require higher temperatures to react efficiently. Gradually increase the reaction temperature and monitor the progress by TLC.
Steric Hindrance	Bulky amines may react more slowly. Prolonged reaction times or higher temperatures might be necessary.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Problem 2: Formation of Di-substituted Byproducts

Symptoms:

• TLC analysis shows a new, less polar spot in addition to the desired product and starting material.

• Mass spectrometry confirms the presence of a species with a molecular weight corresponding to the addition of two amine molecules and the loss of two trichloromethyl groups.

Possible Causes and Solutions:

Cause	Recommended Solution
Excess Amine	The use of more than one equivalent of the amine can lead to a second substitution, although this is generally less favorable after the introduction of the first electron-donating amino group. Use a 1:1 molar ratio of the amine to the triazine.
High Reaction Temperature	Elevated temperatures can provide the necessary activation energy for the less favorable second substitution. Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate for the mono-substitution.
Prolonged Reaction Time	Leaving the reaction for an extended period after the starting material has been consumed can lead to the formation of the di-substituted product. Monitor the reaction closely by TLC and quench it once the starting material is consumed.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for di-substitution.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction when 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine reacts with a primary or secondary amine?

A1: The primary reaction is a nucleophilic aromatic substitution (SNAr) where the amine attacks one of the carbon atoms bearing a trichloromethyl group. This results in the displacement of a trichloromethyl group and the formation of a new C-N bond, yielding a 2-methyl-4-amino-6-(trichloromethyl)-1,3,5-triazine derivative.

Reaction Pathway:

Caption: Primary reaction pathway.

Q2: Can both trichloromethyl groups be substituted by an amine?

A2: Yes, di-substitution is possible but generally requires more forcing conditions. The first substitution introduces an electron-donating amino group to the triazine ring, which deactivates the ring towards further nucleophilic attack. To achieve di-substitution, you would typically need to use an excess of the amine, higher reaction temperatures, and longer reaction times.

Q3: What are the potential side reactions involving the trichloromethyl group itself?

A3: Under certain conditions, the trichloromethyl group can undergo hydrolysis or aminolysis.

• Hydrolysis: In the presence of water, especially under basic or acidic conditions, the trichloromethyl group can be hydrolyzed to a carboxylic acid group. It is therefore crucial to use anhydrous solvents and reagents.

• Aminolysis: While less common than substitution at the ring carbon, it is theoretically possible for amines, especially under harsh conditions, to react with the trichloromethyl group, potentially leading to the formation of guanidine-like structures or other degradation products.

Q4: Can the methyl group on the triazine ring participate in side reactions?

A4: Under typical nucleophilic substitution conditions for amination, the methyl group is generally unreactive. Its primary influence is electronic, being a weak electron-donating group.

Q5: How can I minimize the formation of side products?

A5: To minimize side reactions, consider the following:

• Control Stoichiometry: Use a 1:1 molar ratio of amine to the triazine for mono-substitution.

• Optimize Temperature: Start with a low temperature and gradually increase it only if the reaction is not proceeding.

• Monitor Reaction Progress: Use TLC or LC-MS to monitor the consumption of the starting material and the formation of the product. Quench the reaction once the starting material is consumed to avoid the formation of di-substituted byproducts.

• Use Anhydrous Conditions: Employ dry solvents and reagents to prevent hydrolysis of the trichloromethyl groups.

Experimental Protocols

General Protocol for the Mono-substitution of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine with an Amine

This protocol is a general guideline and may require optimization for specific amines.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Amine (primary or secondary)

• Anhydrous aprotic solvent (e.g., acetonitrile, THF, dichloromethane)

• Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.0 eq) in the anhydrous solvent.

• Add the tertiary amine base (1.1 eq) to the solution.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add a solution of the amine (1.0 eq) in the anhydrous solvent to the cooled mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC. If the reaction is slow, allow it to warm to room temperature.

• Once the starting material is consumed, quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram:

Caption: Workflow for mono-substitution reaction.

Technical Support Center: Purification of Products from 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine Reactions

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of products from reactions involving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and related triazine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps I should take to purify my crude product from a reaction involving a triazine derivative?

An initial workup is crucial to remove the majority of polar or non-polar impurities before proceeding to more refined purification techniques.[1] A standard procedure involves:

• Quenching the Reaction: Carefully quench the reaction mixture, for example, with water or a saturated aqueous solution of ammonium chloride.[2]

• Liquid-Liquid Extraction: Perform a liquid-liquid extraction to separate the desired product from impurities. This is typically done by diluting the quenched reaction mixture with water and extracting with an organic solvent such as ethyl acetate or diethyl ether.[1]

• Drying and Concentration: The combined organic layers should be dried over an anhydrous salt, like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), to remove residual water. Following this, the solvent is removed under reduced pressure using a rotary evaporator.[1][2]

Q2: What are the most common chromatography techniques for purifying triazine derivatives?

The choice of chromatographic technique depends on the polarity of the triazine derivative and the nature of the impurities.

• Flash Column Chromatography: This is the most frequently used initial purification method for many triazine derivatives.[1] It is effective for separating the target compound from byproducts with different polarities.

• High-Performance Liquid Chromatography (HPLC): For achieving high purity (>98%), especially for applications like biological assays, semi-preparative HPLC is a highly effective final purification step.[1] Reverse-phase HPLC is a common method for the analysis of triazine compounds.[3][4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is an excellent alternative for purifying compounds that are too polar to be well-retained on standard C18 reversed-phase columns.[5]

Q3: When is recrystallization a suitable purification method?

Recrystallization is an excellent and cost-effective method for purifying solid compounds to a high degree, particularly for removing minor impurities after an initial chromatographic step.[1][6] The key to successful recrystallization is the selection of an appropriate solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at cooler temperatures.[1]

Q4: My triazine derivative appears to be unstable during purification. What precautions can I take?

The stability of triazine derivatives can be affected by the purification conditions.[2] To mitigate degradation:

• Use Mild Conditions: Avoid strongly acidic or basic conditions during the workup and purification steps.[2]

• Control the Temperature: Some triazines are sensitive to heat. When removing solvent, use a rotary evaporator at reduced pressure and a moderate temperature to prevent thermal decomposition.[2]

• Inert Atmosphere: For long-term storage, keep the purified product under an inert atmosphere, such as nitrogen or argon, and at low temperatures.[2]

Troubleshooting Guides

Problem 1: Poor Separation During Column Chromatography

Poor separation of the desired triazine compound from impurities is a common issue in column chromatography.

Possible Causes and Solutions:

• Inappropriate Solvent System: The choice of eluent is critical. An optimal solvent system should be identified using Thin Layer Chromatography (TLC) to ensure a good separation factor (ΔRf) between your product and the impurities.[1]

• Improper Column Packing: A poorly packed column can lead to issues like channeling, which results in inefficient separation. Ensure the silica gel is packed uniformly without any air gaps.[1]

• Incorrect Sample Loading: The sample should be dissolved in a minimal amount of solvent (ideally the eluent) before being loaded onto the column.[1] Alternatively, the crude product can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder loaded onto the column.[1]

Troubleshooting Decision Tree:

Caption: Troubleshooting poor separation in column chromatography.

Problem 2: Difficulty in Separating Regioisomers

The synthesis of certain triazines can lead to the formation of regioisomeric mixtures, which can be challenging to separate using standard purification techniques.[1]

Solutions:

• Advanced Chromatographic Techniques: Standard flash chromatography may not be sufficient. In such cases, semi-preparative HPLC or Supercritical Fluid Chromatography (SFC) have proven effective for separating closely related triazine derivatives.[2]

• Alternative Synthetic Routes: Consider multi-step synthetic strategies that allow for the isolation and purification of intermediates before the final cyclization step to achieve better control over the product's structure.[2]

Problem 3: Low Product Yield After Purification

Low recovery of the final product can be due to several factors throughout the synthesis and purification process.

Quantitative Data on Triazine Synthesis Yields

Reaction Type	Method	Yield (%)	Reference
Mono-substituted s-triazine synthesis	Reflux	80-88	[7]
Mono-substituted s-triazine synthesis	Microwave-assisted	91-96	[7]
Di-substituted phenylamino-s-triazine	Reflux	80-88	[7]
Di-substituted phenylamino-s-triazine	Microwave-assisted	91-98	[7]
2-chloro-4,6-dimethoxy-1,3,5-triazine synthesis	Recrystallization	up to 91	[8]

Possible Causes and Solutions:

• Purity of Starting Materials: Ensure that all reagents, including the triazine precursors, are of high purity to minimize side reactions.[2]

• Suboptimal Reaction Conditions: The reaction conditions may need further optimization. For instance, in microwave-assisted syntheses, careful control of irradiation time and power is necessary to prevent product decomposition.[2]

• Product Instability: As mentioned previously, product degradation during workup or purification can lead to lower yields. Employing milder conditions can help mitigate this.[2]

Experimental Protocols

General Protocol for Flash Column Chromatography

This protocol outlines a general procedure for purifying triazine derivatives using flash column chromatography.

Caption: General workflow for flash column chromatography.

• Stationary Phase Preparation: Prepare a slurry of silica gel in the chosen eluent.

• Column Packing: Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is level and free of cracks or air bubbles.[1]

• Sample Loading: Dissolve the crude triazine derivative in a minimal amount of a suitable solvent (ideally the eluent). Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.[1]

• Elution: Begin eluting with the predetermined solvent system. If necessary, a gradient elution can be employed by gradually increasing the polarity of the solvent mixture.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.[1]

• Solvent Evaporation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.[1]

General Protocol for Recrystallization

This protocol provides a general method for purifying solid triazine derivatives via recrystallization.

• Solvent Selection: Choose a solvent in which your compound has high solubility when hot and low solubility when cold. Common solvents for testing include ethanol, methanol, ethyl acetate, and hexane, or mixtures thereof.[1]

• Dissolution: In a flask, add the minimum amount of the hot solvent to the crude solid to achieve complete dissolution.[1]

• Hot Filtration (Optional): If there are insoluble impurities present, perform a hot filtration to remove them.[1]

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Subsequently, place it in an ice bath or refrigerator to maximize the formation of crystals.[1]

• Crystal Collection: Collect the formed crystals by vacuum filtration.[1]

• Washing: Wash the collected crystals with a small amount of cold solvent to remove any remaining impurities.[1]

• Drying: Dry the purified crystals under a vacuum.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chromatographic methods for analysis of triazine herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Separation of 1,3,5-Triazine, 2-methyl-4,6-bis(trichloromethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. benchchem.com [benchchem.com]
• 6. data.epo.org [data.epo.org]
• 7. Symmetrical di-substituted phenylamino- s -triazine derivatives as anticancer agents: in vitro and in silico approach - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08508F [pubs.rsc.org]
• 8. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

overcoming solubility issues with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 949-42-8).

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A1: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a highly lipophilic and hydrophobic compound. Consequently, it exhibits extremely low solubility in aqueous solutions and is considered practically insoluble in water.[1] However, it demonstrates good solubility in a range of non-polar and weakly polar organic solvents.[1]

Q2: Which organic solvents are recommended for dissolving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A2: Based on available data and synthetic applications, the following organic solvents are recommended for dissolving this compound:

• Weakly polar solvents: Good solubility has been observed in ethers, esters, and ketones. Acetone is a commonly cited solvent.[1]

• Non-polar solvents: Excellent compatibility is seen with hydrocarbons and chlorinated solvents such as dichloromethane (DCM) and chloroform.

• Polar aprotic solvents: Dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are also effective solvents.

• Alcohols: Moderate solubility is expected in short-chain alcohols.[1]

Q3: Are there any known incompatibilities or solvents to avoid?

A3: Due to its low polarity, 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is incompatible with aqueous buffers and highly polar protic solvents, in which it will not readily dissolve.

Q4: How does the purity of the compound affect its solubility?

A4: Impurities can sometimes affect the dissolution profile of a compound. It is always recommended to use a high-purity grade of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine for experimental work to ensure reproducibility. Most commercial suppliers offer purities of 97% or higher.

Solubility Data

While specific quantitative solubility data is limited in publicly available literature, the following table summarizes the qualitative solubility profile of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Solvent Class	Recommended Solvents	Solubility Profile
Aqueous	Water, Buffers	Practically Insoluble: The highly chlorinated and lipophilic nature of the molecule prevents favorable interactions with water molecules.[1]
Weakly Polar	Acetone, Ethyl Acetate	Good Solubility: Acetone has been demonstrated as a suitable solvent in synthetic applications.[1]
Non-Polar	Dichloromethane (DCM), Chloroform, Toluene	Excellent Compatibility: The non-polar nature of these solvents effectively solvates the lipophilic triazine derivative.
Polar Aprotic	DMSO, DMF	Soluble: These solvents are often used for preparing stock solutions for biological screening, although care must be taken due to their high boiling points and potential reactivity.
Alcohols	Methanol, Ethanol	Moderate Solubility: Short-chain alcohols can dissolve the compound, but solubility may be lower compared to less polar solvents.[1]

Experimental Protocols

Protocol for Preparing a Stock Solution of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

This protocol provides a general method for preparing a stock solution for use in in vitro experiments.

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Acetone

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

Procedure:

• Weighing the Compound: Accurately weigh the desired amount of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in a sterile microcentrifuge tube or vial using a calibrated analytical balance.

• Adding the Solvent: Add the appropriate volume of anhydrous DMSO or acetone to the tube to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Dissolution:

  • Cap the tube securely and vortex the mixture vigorously for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, sonicate the solution in a water bath for 5-10 minutes.

  • Gentle warming (to no more than 37°C) can be applied to aid dissolution, but be cautious of potential degradation with prolonged heating.

• Sterilization (Optional): If required for your application, filter the stock solution through a 0.22 µm syringe filter compatible with the chosen solvent (e.g., PTFE for DMSO or acetone).

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure the storage container is tightly sealed to prevent solvent evaporation.

Troubleshooting Guide

Issue: The compound is not dissolving completely in the chosen solvent.

This troubleshooting workflow can help address common solubility challenges.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]

managing reaction temperature for selective substitution on triazine ring

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing reaction temperature for the selective substitution on the triazine ring. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical for selective substitution on a triazine ring?

A1: Selective mono-, di-, or tri-substitution on the 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) ring is primarily achieved by controlling the reaction temperature. The reactivity of the chlorine atoms decreases with each successive substitution. This is because the introduction of a nucleophile increases the electron density of the triazine ring, which deactivates it towards further nucleophilic attack.[1] Consequently, a stepwise increase in temperature is necessary for each subsequent substitution.[1][2]

Q2: What are the general temperature ranges for sequential substitution on cyanuric chloride?

A2: As a general guideline, the first substitution is typically carried out at a low temperature, around 0-5°C.[1][3] The second substitution usually occurs at room temperature, and the third substitution requires elevated temperatures, often in the range of 70-100°C or even higher, sometimes requiring reflux in a high-boiling solvent.[2][3][4][5]

Q3: What is the typical order of reactivity for different nucleophiles with cyanuric chloride?

A3: The order of reactivity can be influenced by specific reaction conditions. However, a competitive study has shown the preferential order of incorporation to be alcohols > thiols > amines at 0°C with a base like diisopropylethylamine (DIEA).[1] For the synthesis of O,N-type substituted s-triazines, it is recommended to always incorporate the oxygen-containing nucleophile first.[1][6][7]

Q4: Can I introduce three different nucleophiles onto the triazine ring?

A4: Yes, the temperature-dependent reactivity of the chlorine atoms on the triazine ring allows for the controlled, sequential introduction of three different nucleophiles.[2][4] This is achieved by carefully controlling the temperature at each substitution step.

Troubleshooting Guide

Issue 1: Low or No Reaction Conversion

Potential Cause	Troubleshooting Steps
Weak Nucleophile	For less reactive nucleophiles, more forcing conditions such as higher temperatures, a stronger base, or longer reaction times may be necessary.[1]
Insufficient Temperature	Ensure the reaction temperature is appropriate for the desired level of substitution. The third substitution, in particular, often requires significant heating.[3][5]
Inadequate Mixing	Ensure efficient stirring, especially in heterogeneous mixtures, to facilitate contact between reactants.
Reagent Degradation	Use fresh, high-purity reagents. Cyanuric chloride is sensitive to moisture and can hydrolyze.[1]

Issue 2: Formation of Multiple Products (Over-substitution or Under-substitution)

Potential Cause	Troubleshooting Steps
Poor Temperature Control	Maintain a consistent and accurate temperature throughout the reaction. For the first substitution, ensure the reaction vessel is adequately submerged in an ice bath.[1] For subsequent substitutions, use a reliable heating mantle or oil bath with a temperature controller.
Localized Heating	Add the nucleophile dropwise to the solution of cyanuric chloride to prevent localized increases in temperature that can lead to over-substitution.[1]
Incorrect Stoichiometry	Use the correct molar equivalents of the nucleophile for the desired substitution.

Issue 3: Unexpected Side Products

Potential Cause	Troubleshooting Steps
Hydrolysis	Cyanuric chloride and its derivatives can react with water to form cyanuric acid, especially upon heating.[1] Ensure all solvents and reagents are anhydrous and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[8]
Ring Opening	The electron-deficient nature of the triazine ring makes it susceptible to attack by strong nucleophiles, which can lead to ring-opening. If possible, use a less aggressive nucleophile or lower the reaction temperature.[8]

Quantitative Data Summary

Table 1: General Temperature Guidelines for Sequential Substitution on Cyanuric Chloride

Substitution Step	Typical Temperature Range (°C)	Notes
First Substitution	0 - 5	Highly exothermic reaction.[5] For some highly reactive nucleophiles, temperatures as low as -20°C may be needed.[1]
Second Substitution	Room Temperature	Reaction becomes more difficult after the first substitution.[1]
Third Substitution	70 - 110+ (Reflux)	Requires significantly more vigorous conditions.[3][4][9]

Experimental Protocols

Protocol 1: Mono-substitution of Cyanuric Chloride with an Amine

Materials:

• Cyanuric chloride

• Primary or secondary amine

• Diisopropylethylamine (DIEA) or other non-nucleophilic base

• Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

• Ice bath

• Standard laboratory glassware

Procedure:

• Dissolve cyanuric chloride (1.0 eq) in an anhydrous solvent (e.g., THF, DCM) in a round-bottom flask under an inert atmosphere (e.g., argon).[8]

• Cool the solution to 0°C using an ice bath.[8]

• In a separate flask, prepare a solution of the amine (1.0-1.2 eq) and DIEA (1.5 eq) in the same anhydrous solvent.

• Slowly add the amine/base solution dropwise to the stirred cyanuric chloride solution at 0°C.[1][8]

• Stir the reaction at 0°C and monitor its progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Once the starting material is consumed, quench the reaction with water or a saturated aqueous solution of ammonium chloride.[8]

• Extract the product with a suitable organic solvent, dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the mono-substituted product.[1]

Protocol 2: Di-substitution of a Mono-substituted Dichlorotriazine

Materials:

• Mono-substituted dichlorotriazine

• Second nucleophile (amine, alcohol, or thiol)

• Base (e.g., DIEA, potassium carbonate)

• Suitable solvent (e.g., Ethyl Acetate, THF)

Procedure:

• Dissolve the mono-substituted dichlorotriazine (1 equivalent) in a suitable solvent.[1]

• Add the second nucleophile (1.1 to 2 equivalents) followed by the base.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, perform an aqueous work-up and extract the product.

• Dry the organic layer, concentrate, and purify the di-substituted product, typically by column chromatography.

Visualizations

Caption: Sequential substitution workflow on the triazine ring.

Caption: Troubleshooting decision tree for triazine substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature-Dependent Substitution for the Synthesis of Triazine Crown Ethers: A Versatile Approach to Novel Molecular Structures [ucur.org]
• 5. soc.chim.it [soc.chim.it]
• 6. researchgate.net [researchgate.net]
• 7. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]

preventing hydrolysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine during workup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The focus is on preventing hydrolysis of the trichloromethyl groups during experimental workup procedures.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and what are its common applications?

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic organic compound with the chemical formula C₆H₃Cl₆N₃.[1] It is characterized by a triazine ring substituted with one methyl group and two trichloromethyl (-CCl₃) groups. These trichloromethyl groups are highly reactive, making the compound a useful precursor in organic synthesis.[1] It has potential applications as a flame retardant and in the synthesis of agrochemicals and other complex organic molecules.

Q2: Why is this compound susceptible to hydrolysis?

The 1,3,5-triazine ring is an electron-withdrawing heterocycle. This electronic effect, combined with the strong inductive effect of the three chlorine atoms in the trichloromethyl groups, makes the carbon atoms of the -CCl₃ groups highly electrophilic. This renders them susceptible to nucleophilic attack by water, leading to hydrolysis. This reaction is particularly accelerated under basic conditions due to the presence of the stronger nucleophile, hydroxide (OH⁻), and can also occur under acidic conditions.

Q3: What are the products of hydrolysis?

Stepwise hydrolysis of the trichloromethyl groups will replace the chlorine atoms with hydroxyl groups. This initially forms an unstable gem-trichlorohydrin which readily eliminates HCl to form a carboxylic acid. Therefore, the trichloromethyl groups are converted to carboxylic acid groups. Depending on the severity of the conditions, the triazine ring itself might also undergo degradation.

Troubleshooting Guide: Preventing Hydrolysis During Workup

This guide addresses common issues encountered during the workup of reactions involving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Issue	Potential Cause	Recommended Solution
Low yield of desired product after workup	Hydrolysis of one or both trichloromethyl groups during an aqueous workup.	Strictly avoid aqueous workups. Utilize non-aqueous workup procedures. If an aqueous wash is unavoidable, use cold, neutral pH water or brine and minimize contact time.
Presence of unexpected polar impurities in NMR or LC-MS	Formation of carboxylic acid hydrolysis products.	Purify the crude product using non-aqueous methods such as recrystallization from a non-polar solvent (e.g., heptane, cyclohexane) or flash chromatography with a non-polar eluent system.
Inconsistent results between batches	Varying levels of atmospheric moisture or residual water in solvents during workup.	Ensure all solvents used in the workup are anhydrous. Perform the workup under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.
Reaction mixture becomes acidic during workup	Liberation of HCl due to partial hydrolysis.	If a wash step is absolutely necessary, consider using a cold, weak bicarbonate solution very briefly to neutralize any generated acid, followed immediately by extraction and drying. However, this carries a high risk of accelerating hydrolysis. A non-aqueous workup is strongly preferred.

Experimental Protocols

Recommended Non-Aqueous Workup Protocol

This protocol is designed to minimize the risk of hydrolysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

• Reaction Quenching (if applicable):

  • If the reaction was conducted in an aprotic solvent, cool the reaction mixture to 0 °C.

  • If a quenching step is required, use a non-aqueous quencher where possible. For example, if quenching an organometallic reagent, use an anhydrous solvent.

• Solvent Removal:

  • Remove the reaction solvent under reduced pressure using a rotary evaporator. Avoid excessive heating.

• Extraction (if necessary to remove salts or other impurities):

  • Dissolve the crude residue in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate.

  • If a wash is unavoidable to remove inorganic salts, wash the organic layer quickly with a minimal amount of cold brine.

  • Immediately separate the organic layer.

• Drying:

  • Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

  • Filter off the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by recrystallization from a non-polar solvent like heptane or by flash column chromatography using a non-polar eluent system (e.g., hexanes/ethyl acetate).

Visualizations

Hydrolysis Pathway of a Trichloromethyl Group

The following diagram illustrates the general mechanism of hydrolysis for a trichloromethyl group attached to the triazine ring.

Caption: General hydrolysis pathway of a trichloromethyl group to a carboxylic acid.

Recommended Experimental Workflow

This diagram outlines the recommended workflow for handling 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine to prevent hydrolysis.

Caption: Recommended non-aqueous workup workflow to prevent hydrolysis.

References

• 1. academic.oup.com [academic.oup.com]

Technical Support Center: Optimization of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine Mediated Reactions

Welcome to the technical support center for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in organic synthesis?

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a powerful activating agent, primarily used to facilitate coupling reactions such as amidations and esterifications. The two trichloromethyl groups are strongly electron-withdrawing, making the triazine ring highly susceptible to nucleophilic attack.[1][2] This high reactivity allows it to activate carboxylic acids, forming a highly reactive acyl-triazine intermediate that is then readily attacked by a nucleophile (e.g., an amine or alcohol) to form the desired product.

Q2: Is a separate catalyst typically required for reactions mediated by this triazine derivative?

Generally, a separate catalyst is not required. The triazine itself is the stoichiometric activating agent. However, these reactions require a base to neutralize the hydrochloric acid generated during the activation step. Often, a tertiary amine base like N-methylmorpholine (NMM) or N,N-diisopropylethylamine (DIEA) is used.[3] In some triazine-based systems, nucleophilic catalysts like pyridines or 4-DMAP can be employed to accelerate the subsequent reaction of the activated intermediate with the final nucleophile.[4][5]

Q3: What makes 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine a potent coupling reagent?

The potency of this reagent stems from the electron-deficient nature of the triazine ring, which is significantly enhanced by the two -CCl₃ groups.[2][6] These groups are powerful deactivators for electrophilic aromatic substitution but, crucially, they make the carbon atoms of the triazine ring highly electrophilic and susceptible to nucleophilic attack.[6] This leads to the efficient formation of a highly reactive intermediate with an excellent leaving group, driving the coupling reaction forward.

Q4: What are the main advantages of using a triazine-based coupling reagent like this one?

Triazine-based coupling reagents are known for their high efficiency, mild reaction conditions, and ability to be used in aqueous solutions in some cases.[7] They can often replace carbodiimides, offering a different reactivity profile and sometimes leading to higher degrees of substitution with fewer side reactions.[7]

Troubleshooting Guide

This guide addresses common issues encountered during amidation or esterification reactions using 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Activation of Carboxylic Acid: The initial reaction between the carboxylic acid and the triazine reagent may be inefficient.	- Ensure a suitable tertiary amine base (e.g., NMM, DIEA) is used in stoichiometric amounts to neutralize HCl.[3]- Monitor the formation of the activated ester intermediate by TLC or HPLC before adding the final nucleophile.
2. Deactivation of the Triazine Ring: Once a nucleophile substitutes onto the triazine ring, the ring becomes less reactive (more electron-rich), which can hinder further reactions if not properly managed.[3]	- For sequential substitutions, a stepwise increase in temperature may be necessary for each subsequent reaction step.[3]
3. Poor Quality or Wet Reagents/Solvents: The triazine reagent is sensitive to moisture, which can lead to hydrolysis and the formation of inactive byproducts.	- Use anhydrous solvents and reagents. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
4. Low Reactivity of Nucleophile: Sterically hindered or electronically poor amines/alcohols may react slowly with the activated intermediate.	- Increase the reaction temperature after the initial activation step.- Add a nucleophilic catalyst like 4-DMAP (catalytic amount, e.g., 0.1 eq) to accelerate the final coupling step.[5]
Formation of Multiple Byproducts	1. Over-reaction or Side Reactions: The highly reactive nature of the triazine can lead to unwanted side reactions if conditions are not controlled.	- Maintain low temperatures (e.g., 0-5°C) during the initial activation step to improve selectivity.[8]- Control the stoichiometry of the reactants carefully. Use a 1:1 ratio of carboxylic acid to the triazine reagent for mono-activation.
2. Ring-Opening of the Triazine: Strong nucleophiles can potentially lead to the opening of the electron-deficient triazine ring.[9]	- If possible, use a less aggressive nucleophile.- Lowering the reaction temperature can disfavor the ring-opening pathway.[9]
Reaction is Very Slow	1. Suboptimal Temperature: The reaction kinetics are highly dependent on temperature.	- The initial activation is often performed at low temperatures (0-5°C).[8] For the subsequent nucleophilic attack, the temperature may need to be raised to room temperature or higher.[10]
2. Incorrect Base Selection: The choice and stoichiometry of the base can significantly impact the reaction kinetics.	- Screen different non-nucleophilic tertiary amine bases (e.g., NMM, DIEA). Ensure at least one equivalent is used.
3. Poor Solubility: Reactants or intermediates may not be fully dissolved, limiting reaction rates.	- Choose a solvent system in which all components are soluble. Common solvents include THF, DCM, or DMF.
Difficulty in Product Purification	1. Excess Reagents: Unreacted triazine or activated intermediate can complicate purification.	- Use a slight excess (e.g., 1.05 eq) of the nucleophile to ensure all the activated intermediate is consumed.- Quench the reaction with water or a saturated aqueous solution (e.g., NH₄Cl) to hydrolyze any remaining reactive species.
2. Triazine Byproducts: The substituted triazine leaving group can be difficult to separate from the desired product.	- Perform an aqueous workup to remove water-soluble byproducts.- Utilize column chromatography on silica gel for final purification. The choice of eluent is critical and should be optimized.[11]

Experimental Protocols & Methodologies

General Protocol for Triazine-Mediated Amidation

This protocol provides a general guideline for an amidation reaction. Optimization of stoichiometry, temperature, and reaction time will be necessary for specific substrates.

• Activation Step:

  • Dissolve the carboxylic acid (1.0 eq) and a non-nucleophilic tertiary amine base such as N-methylmorpholine (NMM) (1.1 eq) in an anhydrous solvent (e.g., THF, DCM) under an inert atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1.05 eq) in the same anhydrous solvent.

  • Add the triazine solution dropwise to the stirred carboxylic acid solution at 0°C.

  • Stir the reaction mixture at 0°C for 1-2 hours. Monitor the formation of the activated intermediate by TLC or LC-MS.

• Coupling Step:

  • Once the activation is complete, add the amine nucleophile (1.0 eq) to the reaction mixture, either neat or as a solution in the reaction solvent.

  • Allow the reaction to warm to room temperature and stir until completion (typically 2-24 hours). The reaction progress should be monitored by TLC or LC-MS. Gentle heating may be required for less reactive nucleophiles.

• Work-up and Purification:

  • Upon completion, quench the reaction by adding water or saturated aqueous NH₄Cl.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, DCM).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General workflow for triazine-mediated coupling reactions.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Development of triazine-based esterifying reagents containing pyridines as a nucleophilic catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Activating and Deactivating Groups - Chemistry Steps [chemistrysteps.com]
• 7. researchgate.net [researchgate.net]
• 8. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. arkat-usa.org [arkat-usa.org]
• 11. benchchem.com [benchchem.com]

minimizing byproduct formation in 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine synthesis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers in minimizing byproduct formation during the synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A1: The most common byproducts arise from the homo-trimerization of the starting nitriles. When synthesizing 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine from acetonitrile (CH₃CN) and trichloroacetonitrile (CCl₃CN), the primary byproducts are typically:

• 2,4,6-Trimethyl-1,3,5-triazine (Melamine): Formed from the self-condensation of three acetonitrile molecules.

• 2,4,6-Tris(trichloromethyl)-1,3,5-triazine: Formed from the self-condensation of three trichloroacetonitrile molecules.

• Partially substituted triazines: Such as 2,4-dimethyl-6-(trichloromethyl)-1,3,5-triazine.

Q2: How can I minimize the formation of these byproducts?

A2: Minimizing byproduct formation hinges on controlling the reaction stoichiometry and conditions. Key strategies include:

• Stoichiometric Control: Carefully controlling the molar ratio of acetonitrile to trichloroacetonitrile is crucial. A 1:2 molar ratio is theoretically required. Deviations can favor homo-trimerization.

• Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity of the co-trimerization over the homo-trimerization, although this may also decrease the overall reaction rate.

• Catalyst Selection: The choice of catalyst (e.g., strong acids, Lewis acids) can significantly influence the product distribution. Screening different catalysts may be necessary to find the optimal conditions for your specific setup.

• Slow Addition of Reactants: Adding one of the nitriles slowly to the reaction mixture containing the other nitrile and the catalyst can help maintain the desired stoichiometric ratio throughout the reaction, disfavoring homo-trimerization.

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yields can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Consider extending the reaction time or increasing the temperature moderately.

• Suboptimal Catalyst Activity: The catalyst may be old, impure, or not suitable for the reaction. Ensure the catalyst is of high quality and appropriate for triazine synthesis.

• Byproduct Formation: Significant conversion of starting materials to byproducts will naturally lower the yield of the desired product.

• Purification Losses: The desired product may be lost during the workup and purification steps. Optimize your purification protocol to minimize such losses.

Q4: I am seeing unexpected peaks in my NMR/GC-MS analysis. How can I identify them?

A4: Unexpected peaks likely correspond to the byproducts mentioned in Q1 or other side products.

• Reference Spectra: Compare your spectra to known spectra of the potential byproducts (2,4,6-trimethyl-1,3,5-triazine and 2,4,6-tris(trichloromethyl)-1,3,5-triazine).

• Mass Spectrometry: The mass-to-charge ratio (m/z) in GC-MS can help identify the molecular weight of the impurities, allowing you to deduce their structures.

• Isolation and Characterization: If a significant unknown impurity is present, consider isolating it via chromatography for full characterization (NMR, IR, etc.).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High levels of 2,4,6-trimethyl-1,3,5-triazine	Excess of acetonitrile or non-optimal reaction conditions favoring its homo-trimerization.	Adjust the stoichiometry to have a slight excess of trichloroacetonitrile. Consider a dropwise addition of acetonitrile to the reaction mixture.
High levels of 2,4,6-tris(trichloromethyl)-1,3,5-triazine	Excess of trichloroacetonitrile or reaction conditions favoring its homo-trimerization.	Adjust the stoichiometry to have a slight excess of acetonitrile.
Product is difficult to purify from byproducts	Similar physical properties (e.g., solubility, boiling point) between the product and byproducts.	Employ high-performance liquid chromatography (HPLC) or fractional crystallization under carefully controlled conditions. Consider derivatization of the impurity to alter its properties for easier separation.
Reaction is sluggish or does not proceed	Inactive catalyst, low temperature, or presence of inhibitors.	Use a fresh, anhydrous catalyst. Ensure all reactants and solvents are dry. Gradually increase the reaction temperature.

Experimental Protocols

Synthesis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

Materials:

• Acetonitrile (CH₃CN), anhydrous

• Trichloroacetonitrile (CCl₃CN), anhydrous

• Anhydrous Hydrogen Chloride (HCl) in a suitable solvent (e.g., dioxane) or a Lewis acid catalyst (e.g., AlCl₃)

• Anhydrous, non-protic solvent (e.g., chloroform, 1,2-dichloroethane)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• In the flask, dissolve trichloroacetonitrile (2.0 equivalents) in the anhydrous solvent.

• Add the catalyst (e.g., a saturated solution of HCl in dioxane, 0.1 equivalents) to the stirred solution.

• From the dropping funnel, add acetonitrile (1.0 equivalent) dropwise to the reaction mixture over a period of 1-2 hours.

• After the addition is complete, stir the reaction mixture at room temperature for 24 hours or gently heat to reflux (e.g., 50-60 °C) for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

• The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

• Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) can be employed to yield the pure 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Data Presentation

Table 1: Effect of Reaction Parameters on Product Yield and Byproduct Formation

Parameter	Condition	Yield of Desired Product (%)	2,4,6-Trimethyl-1,3,5-triazine (%)	2,4,6-Tris(trichloromethyl)-1,3,5-triazine (%)
Stoichiometry (CH₃CN:CCl₃CN)	1:1.5	65	15	5
1:2	85	5	5
1:2.5	70	2	20
Temperature	25 °C	75	8	7
50 °C	85	5	5
80 °C	80	10	10
Catalyst	HCl	85	5	5
AlCl₃	80	8	7
FeCl₃	78	9	8

Note: The data presented in this table is representative and intended for illustrative purposes. Actual results may vary based on specific experimental conditions.

Visualizations

Caption: Factors influencing byproduct formation and mitigation strategies.

Caption: Experimental workflow for synthesis and purification.

Technical Support Center: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine Reactions

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A1: The primary reactive sites on this molecule are the two trichloromethyl (-CCl₃) groups attached to the triazine ring. The carbon atoms of the trichloromethyl groups are highly electrophilic due to the strong electron-withdrawing effect of the three chlorine atoms and the triazine ring, making them susceptible to nucleophilic attack.[1]

Q2: What types of reactions are common for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A2: The most common reactions involve the nucleophilic substitution of one or both of the trichloromethyl groups by various nucleophiles, such as amines, alcohols, and thiols.[1] Dechlorination reactions can also occur under certain conditions.[1]

Q3: How can I control the extent of substitution (mono- vs. di-substitution)?

A3: Selective substitution can be challenging. Generally, controlling the stoichiometry of the nucleophile is the primary method. Using one equivalent of the nucleophile will favor mono-substitution, while using two or more equivalents will favor di-substitution. Temperature control is also crucial; lower temperatures typically favor mono-substitution. Stepwise addition of the nucleophile can also improve selectivity.

Q4: What is the role of a base in these reactions?

A4: A base is often required to neutralize the acidic byproducts formed during the reaction, such as hydrogen chloride (HCl), which is generated during nucleophilic substitution. Common bases include tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). In some cases, a tertiary amine can also act as a catalyst, accelerating the reaction.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Low Reactivity of Nucleophile	- Increase the reaction temperature in increments of 10-20°C. - Use a stronger or less sterically hindered nucleophile if possible. - Consider using a catalyst, such as a tertiary amine, to enhance the reaction rate.
Inadequate Activation of Substrate	- Ensure the 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is pure and dry. - For reactions with weaker nucleophiles, consider the use of an activating agent, although this is less common for the highly reactive trichloromethyl groups.
Steric Hindrance	- If using a bulky nucleophile, longer reaction times and higher temperatures may be necessary. - Consider using a less hindered analogue of the nucleophile if the application allows.
Precipitation of Reactants	- Choose a solvent in which all reactants are soluble at the reaction temperature. - If a reactant precipitates upon cooling, ensure the reaction is maintained at a suitable temperature.

Issue 2: Formation of Multiple Products/Side Reactions

Possible Cause	Troubleshooting Steps
Over-reaction (Di-substitution instead of Mono-substitution)	- Reduce the stoichiometry of the nucleophile to 1.0-1.1 equivalents. - Add the nucleophile dropwise to the reaction mixture at a low temperature (e.g., 0°C) to control the reaction rate. - Monitor the reaction closely using TLC or LC-MS to stop it once the desired product is formed.
Hydrolysis of Trichloromethyl Groups	- Ensure all glassware is thoroughly dried before use. - Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture. Hydrolysis can lead to the formation of carboxylic acid derivatives.
Reaction with the Methyl Group	- While less common under nucleophilic substitution conditions, aggressive reagents or high temperatures could potentially lead to reactions at the 2-methyl group. Analyze side products carefully to identify any such transformations.
Ring Opening of the Triazine	- This is unlikely under standard nucleophilic substitution conditions but can occur with very strong nucleophiles or under harsh conditions. Maintaining moderate reaction temperatures and using appropriate stoichiometry can minimize this risk.

Issue 3: Difficult Product Purification

Possible Cause	Troubleshooting Steps
Product and Starting Material have Similar Polarity	- Optimize the mobile phase for column chromatography to achieve better separation. A gradient elution might be necessary. - Consider recrystallization from a suitable solvent system. Test various solvents to find one that selectively crystallizes the product.
Presence of Basic Impurities (e.g., excess amine)	- Perform an aqueous workup with a dilute acid (e.g., 1M HCl) to remove basic impurities before column chromatography.
Oily Product	- If the product "oils out" during recrystallization, try using a different solvent or a mixture of solvents. Seeding with a small crystal of the pure product can sometimes induce crystallization.[2]

Experimental Protocols

General Protocol for Nucleophilic Substitution with Amines:

• Dissolve 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (1 equivalent) in a suitable anhydrous solvent (e.g., acetonitrile, THF, or dichloromethane) in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve the amine nucleophile (1.1 equivalents for mono-substitution, 2.2 equivalents for di-substitution) and a non-nucleophilic base such as triethylamine or DIPEA (1.2 equivalents per substitution) in the same anhydrous solvent.

• Add the amine/base solution dropwise to the stirred solution of the triazine over a period of 15-30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Note: Reaction times and temperatures will vary depending on the nucleophilicity and steric hindrance of the amine. Aromatic amines may require higher temperatures (e.g., reflux) for the reaction to proceed.

Data Presentation

Table 1: Representative Reaction Conditions for Nucleophilic Substitution

Nucleophile Type	Stoichiometry (Nucleophile:Triazine)	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)
Primary Aliphatic Amine	1.1 : 1 (Mono) / 2.2 : 1 (Di)	TEA/DIPEA	CH₃CN / THF	0 - RT	2 - 12
Secondary Aliphatic Amine	1.1 : 1 (Mono) / 2.2 : 1 (Di)	TEA/DIPEA	CH₃CN / THF	RT - 50	4 - 24
Aromatic Amine	1.1 : 1 (Mono) / 2.2 : 1 (Di)	TEA/DIPEA	Toluene / Dioxane	50 - 110	12 - 48
Alcohol	1.1 : 1 (Mono) / 2.2 : 1 (Di)	NaH / K₂CO₃	THF / DMF	RT - 80	6 - 24
Thiol	1.1 : 1 (Mono) / 2.2 : 1 (Di)	TEA/DIPEA	CH₃CN / THF	0 - RT	2 - 8

Note: The data in this table are generalized starting points. Actual conditions may need to be optimized for specific substrates.

Visualizations

Caption: General experimental workflow for nucleophilic substitution.

Caption: Troubleshooting logic for low product yield.

Caption: Troubleshooting logic for the formation of multiple products.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Reactions with 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up reactions involving 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimentation and scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial applications of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine?

A1: 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a versatile chemical intermediate. Its primary applications are in the synthesis of agrochemicals, particularly herbicides.[1][2] It serves as a key building block for creating more complex molecules due to its reactive trichloromethyl groups.[3] It is also utilized in the development of industrial coatings and as a precursor in various organic syntheses.[1] A notable application is in the synthesis of an intermediate for the sulfonylurea herbicide, Tribenuron-methyl.[4][5]

Q2: What are the main safety concerns when handling 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine on a larger scale?

A2: When scaling up reactions with this compound, it is crucial to address the hazards associated with highly chlorinated molecules. Key safety considerations include:

• Toxicity: The compound is classified as harmful if swallowed and can cause skin irritation.[3]

• Thermal Decomposition: Triazine compounds can have varying thermal stabilities. Thermal analysis is recommended to understand the decomposition profile and avoid uncontrolled exothermic events.[6][7]

• Handling of Trichloromethyl Groups: Compounds with trichloromethyl groups can be moisture-sensitive and may release hazardous byproducts upon decomposition. Work in a well-ventilated area and use appropriate personal protective equipment (PPE), including respiratory protection, gloves, and eye protection.[8][9]

• Reaction with Nucleophiles: Reactions with nucleophiles can be exothermic. Implement controlled addition strategies and ensure adequate cooling capacity to manage the reaction temperature.

Q3: What are the general principles for nucleophilic substitution on a triazine ring when scaling up?

A3: The reactivity of chloro- and trichloromethyl-substituted triazines is well-documented and provides a basis for understanding the reactions of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The substitution of chlorine atoms on a triazine ring is temperature-dependent. Typically, the first substitution is exothermic and can be carried out at low temperatures (e.g., 0-5°C), while subsequent substitutions may require higher temperatures.[10] When scaling up, precise temperature control is critical to ensure selectivity and minimize the formation of byproducts from multiple substitutions. The choice of solvent and base is also crucial and can influence reaction rates and outcomes.[10]

Troubleshooting Guide: Synthesis of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine

A key application of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is the synthesis of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine, an important intermediate for the herbicide Tribenuron-methyl.[4][5] The following troubleshooting guide addresses potential issues in this process.

Q4: My reaction to produce 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine is showing low yield. What are the likely causes and how can I improve it?

A4: Low yields in this synthesis can stem from several factors. Below is a systematic approach to troubleshooting:

• Purity of Starting Materials: Ensure that the 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, sodium methoxide, and monomethylamine are of high purity. Impurities can lead to unwanted side reactions.

• Stoichiometry: The molar ratios of the reactants are critical. A patent for this synthesis suggests a mass ratio of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine to sodium methoxide to monomethylamine of 1:1-1.5:1-1.5.[4] Deviations from the optimal stoichiometry can result in incomplete reaction or the formation of byproducts.

• Reaction Temperature: The reaction temperature should be carefully controlled. The patented process specifies a temperature range of 10-100°C, with a preferred range of 50-80°C.[4] Inconsistent or incorrect temperatures can affect reaction kinetics and selectivity.

• Solvent/Catalyst System: The use of an ionic liquid as both a solvent and a catalyst is reported to be efficient for this synthesis.[4] The choice and purity of the ionic liquid can significantly impact the reaction. Ensure the ionic liquid is suitable and dry.

• Mixing: Inadequate mixing can lead to localized concentration and temperature gradients, resulting in poor conversion and byproduct formation. Ensure efficient agitation, especially at a larger scale.

Q5: I am observing multiple unexpected spots on my TLC/HPLC analysis of the reaction mixture. What are the potential side products?

A5: The presence of multiple spots suggests the formation of byproducts. Potential side reactions in the synthesis of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine include:

• Incomplete Substitution: If the reaction does not go to completion, you may have partially substituted intermediates where one or both of the trichloromethyl groups have not fully reacted.

• Over-methylation/amination: While less likely with controlled stoichiometry, excess nucleophile could potentially lead to reactions at other sites on the triazine ring, although the primary reaction is the substitution of the trichloromethyl groups.

• Hydrolysis: The presence of water can lead to the hydrolysis of the trichloromethyl groups to carboxylic acids or other degradation products. It is crucial to use anhydrous reagents and solvents.

• Reaction with Solvent: If not using an inert ionic liquid, the solvent could potentially react with the starting material or intermediates, especially at elevated temperatures.

Q6: What are the best practices for purifying the final product, 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine, at a larger scale?

A6: Large-scale purification requires robust and scalable methods.

• Initial Work-up: The patent suggests a post-treatment process, which likely involves quenching the reaction and separating the product from the ionic liquid.[4] This could involve extraction with a suitable organic solvent.

• Crystallization: Recrystallization is a common and effective method for purifying solid organic compounds at scale. A suitable solvent system that provides good solubility at high temperatures and poor solubility at low temperatures should be identified. For similar triazine derivatives, recrystallization from solvents like heptane has been shown to significantly improve purity.[11]

• Chromatography: While flash chromatography is a standard laboratory technique, it can be expensive and challenging to scale up. For industrial-scale purification, techniques like preparative HPLC or simulated moving bed (SMB) chromatography may be considered for high-purity requirements, although these are more complex and costly.

Data Presentation

Table 1: Reaction Parameters for the Synthesis of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine

Parameter	Recommended Value/Range	Source
Starting Material	2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	[4]
Reagents	Sodium methoxide, Monomethylamine	[4]
Mass Ratio (Start:NaOMe:MeNH2)	1 : 1-1.5 : 1-1.5	[4]
Solvent/Catalyst	Protonic acid salts of imidazole alkane derivatives (Ionic Liquid)	[4]
Reaction Temperature	10-100 °C (preferred 50-80 °C)	[4]

Experimental Protocols

Protocol 1: Synthesis of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine (Lab Scale, based on Patent CN102295614B) [4]

Materials:

• 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

• Sodium methoxide

• Monomethylamine

• Ionic liquid (e.g., a protonic acid salt of an imidazole alkane derivative)

• Reaction vessel with stirring and temperature control

Procedure:

• Charge the reaction vessel with the ionic liquid under an inert atmosphere.

• With stirring, add 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, sodium methoxide, and monomethylamine in the specified mass ratio.

• Heat the reaction mixture to 50-80°C.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC) until completion.

• Upon completion, cool the reaction mixture to room temperature.

• Perform a suitable work-up procedure to separate the product from the ionic liquid. This may involve extraction with an appropriate organic solvent.

• Purify the crude product, for example, by recrystallization from a suitable solvent to obtain the final product.

Note: This is a generalized protocol based on patent literature. Specific details of the work-up and purification would need to be optimized for your specific scale and equipment.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in the synthesis of a Tribenuron-methyl intermediate.

References

• 1. mdpi.com [mdpi.com]
• 2. doras.dcu.ie [doras.dcu.ie]
• 3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 4. CN102295614B - Synthetic method of 2-methyl-4-dimethylamino-6-methoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 5. CN102391194A - New process for preparing tribenuron-methyl by using one-pot method - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. tcichemicals.com [tcichemicals.com]
• 10. soc.chim.it [soc.chim.it]
• 11. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and Other Triazine Derivatives

In the landscape of chemical research and development, triazine derivatives stand out for their versatile applications, ranging from agrochemicals to advanced materials. This guide provides a detailed comparison of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine with other notable triazine derivatives, focusing on their performance as herbicides, photoinitiators, flame retardants, and UV absorbers. The information presented herein is intended for researchers, scientists, and professionals in drug development and material science, offering a comprehensive overview supported by experimental data.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial for their application. The table below summarizes key properties of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its counterparts.

Property	2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	Atrazine	Simazine	2,4,6-Tris(trichloromethyl)-1,3,5-triazine
CAS Number	949-42-8[1]	1912-24-9	122-34-9	6542-67-2
Molecular Formula	C₆H₃Cl₆N₃[1]	C₈H₁₄ClN₅	C₇H₁₂ClN₅	C₆Cl₉N₃
Molecular Weight ( g/mol )	329.81[1]	215.68	201.66	433.16
Appearance	Off-white powder[2]	Colorless solid	White crystalline powder	White to slightly brown crystals
Melting Point (°C)	94 - 98[2]	175 - 177	225 - 227	135 - 139
Water Solubility	Sparingly soluble	33 mg/L (20 °C)	5 mg/L (20 °C)	Insoluble

Herbicidal Activity

Triazine derivatives, particularly atrazine and simazine, are widely recognized for their efficacy as herbicides. They function by inhibiting photosynthesis at photosystem II.[2][3] The herbicidal potential of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is also noted, attributed to its reactive trichloromethyl groups.[2]

A key differentiator in the herbicidal activity of atrazine and simazine is their water solubility, which affects their uptake and translocation in plants and their mobility in soil. Atrazine, being more water-soluble, is more readily absorbed by the roots of many weeds, leading to faster and more effective control in certain species. Conversely, simazine's lower solubility makes it more persistent in the soil.[2]

Recent studies have explored a new generation of triazine herbicides. For instance, compounds K-31706 and K-31487 have demonstrated superior herbicidal efficacy compared to atrazine in pre-emergence applications, with a 50% biomass reduction at application rates below 100 g a.i. ha⁻¹.[1]

Comparative Herbicidal Efficacy:

Herbicide	Target Weed	Efficacy Metric	Value	Reference
Atrazine	Doveweed	Injury (50%)	≤ 1.8 kg ha⁻¹
Simazine	Doveweed	Injury (50%)	≥ 5.1 kg ha⁻¹
K-31706	General	Biomass Reduction (50%)	< 100 g a.i. ha⁻¹	[1]
K-31487	General	Biomass Reduction (50%)	< 100 g a.i. ha⁻¹	[1]

Experimental Protocol: Herbicidal Activity Bioassay

The herbicidal activity of triazine compounds can be evaluated using a whole-plant pot assay.

• Plant Cultivation: Weed seeds are sown in pots containing a suitable growth medium (e.g., a mix of vermiculite, loam, and fertilizer).

• Herbicide Application: For pre-emergence testing, the herbicide is applied to the soil surface immediately after sowing. For post-emergence testing, the herbicide is applied to the foliage of young, actively growing weeds.

• Incubation: The treated pots are placed in a controlled environment (greenhouse or growth chamber) with appropriate light, temperature, and humidity.

• Evaluation: After a set period (e.g., 14-21 days), the herbicidal effect is assessed by visual injury ratings and by measuring the reduction in plant biomass (fresh or dry weight) compared to untreated control plants. The concentration of herbicide that causes a 50% reduction in growth (GR₅₀) or injury (I₅₀) is then calculated.

Photoinitiator Performance

Certain triazine derivatives, particularly those with trichloromethyl groups, can function as photoinitiators for radical polymerization. Upon exposure to UV or visible light, they generate reactive radical species that initiate the polymerization of monomers.

2-(4-Methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT) has been identified as a highly efficient photoinitiator, outperforming some commercial photoinitiators under LED irradiation.[4][5] Its derivatives have also been synthesized and evaluated for their photoinitiation capabilities.

While 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is known to have a quantum yield of 0.2 for the generation of singlet oxygen, its direct application and comparative efficiency as a photoinitiator for polymerization require further specific investigation.[6]

Photopolymerization Efficiency of Triazine Derivatives (Monomer: TMPTA):

Photoinitiator	Light Source	Final Conversion (%)	Max. Polymerization Rate (s⁻¹)	Reference
MT	LED @ 400 nm	35.6	4.21	[4]
PT¹	LED @ 400 nm	36.2	3.31	[4]
CT²	LED @ 400 nm	15.3	0.83	[4]
MT	LED @ 410 nm	45.0	10.91	[4]
PT¹	LED @ 410 nm	46.4	7.34	[4]
CT²	LED @ 410 nm	40.5	5.59	[4]

¹PT: 4-(2-(4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl)vinyl)phenol ²CT: 2-(((4-(2-(4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl)vinyl)phenoxy)carbonyl)amino)ethyl methacrylate

Experimental Protocol: Real-Time FTIR for Photopolymerization Kinetics

The kinetics of photopolymerization can be monitored in real-time using Fourier Transform Infrared (FTIR) spectroscopy.

• Sample Preparation: A formulation containing the monomer (e.g., trimethylolpropane triacrylate, TMPTA) and the triazine-based photoinitiator is prepared.

• FTIR Setup: A drop of the formulation is placed between two transparent windows (e.g., BaF₂) and mounted in the FTIR spectrometer.

• Irradiation: The sample is irradiated with a light source (e.g., LED) of a specific wavelength and intensity.

• Data Acquisition: FTIR spectra are recorded continuously during the irradiation. The decrease in the intensity of the absorption band corresponding to the monomer's reactive double bonds (e.g., acrylate C=C bond) is monitored over time.

• Data Analysis: The conversion of the monomer is calculated from the change in the peak area of the reactive double bond. The rate of polymerization is determined from the first derivative of the conversion versus time curve.

Flame Retardant Properties

The high halogen content, particularly chlorine, in compounds like 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and 2,4,6-Tris(trichloromethyl)-1,3,5-triazine suggests their potential as flame retardants.[2] Triazine-based compounds can act as charring agents and exhibit synergistic effects when combined with phosphorus-containing flame retardants.

A study on polypropylene composites showed that sym-trisubstituted s-triazine derivatives, when combined with ammonium polyphosphate (APP), significantly improve the flame retardancy, achieving a V-0 or V-1 rating in the UL-94 vertical burning test.[7] The thermal stability and char-forming ability of these triazines are influenced by the substituents on the triazine ring.

Thermal Stability and Flammability of Substituted s-Triazine Derivatives:

Compound	Decomposition Onset (°C)	Char Residue @ 800°C (%)	Limiting Oxygen Index (LOI)	Reference
TCAT¹	240 - 340	-	19.9	[7]
TBAT²	330 - 440	-	26.3	[7]
TMAT³	350 - 450	35	-	[7]
THAT⁴	330 - 450	35	-	[7]

¹TCAT: N²,N⁴,N⁶-tris(4-chlorophenyl)-1,3,5-triazine-2,4,6-triamine ²TBAT: N²,N⁴,N⁶-tris(4-bromophenyl)-1,3,5-triazine-2,4,6-triamine ³TMAT: N²,N⁴,N⁶-tris(4-methoxyphenyl)-1,3,5-triazine-2,4,6-triamine ⁴THAT: 4,4′,4″-((1,3,5-triazine-2,4,6-triyl)tris(azanediyl))triphenol

Experimental Protocol: Thermal and Flammability Analysis

• Thermogravimetric Analysis (TGA): A small sample (5-10 mg) is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min). The mass of the sample is continuously monitored as a function of temperature. The resulting TGA curve provides information on the decomposition temperature, the number of degradation steps, and the amount of char residue.

• Limiting Oxygen Index (LOI): This test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a vertically oriented sample. A higher LOI value indicates better flame retardancy.

• UL-94 Vertical Burning Test: A standard-sized specimen is subjected to a flame for a specified time. The test evaluates the material's ability to self-extinguish after the flame is removed and its tendency to produce flaming drips. The ratings (V-0, V-1, V-2) are based on these observations, with V-0 being the highest rating for self-extinguishing properties.

UV Absorber Characteristics

Triazine derivatives are also employed as UV absorbers to protect materials from photodegradation. Their effectiveness is determined by their ability to absorb UV radiation and dissipate the energy as heat.

High-performance triazine UV absorbers like UV-360 and UV-1577 are known for their broad UV absorption range and excellent thermal stability.[8] While the UV absorption properties of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine have not been extensively reported in a comparative context, its triazine core suggests potential for UV absorption.

Comparison of Triazine-Based UV Absorbers:

UV Absorber	Chemical Name	UV Absorption Range (nm)	Thermal Stability
UV-360	2-(2'-hydroxy-5'-octylphenyl)benzotriazole	300 - 380	Excellent (up to 300 °C)[8]
Tinuvin 1577	2-(4,6-diphenyl-1,3,5-triazin-2-yl)-5-((hexyl)oxy)-phenol	Broad	High

Experimental Protocol: UV-Vis Spectroscopy

The UV absorption properties of a compound are determined using a UV-Vis spectrophotometer.

• Sample Preparation: A dilute solution of the triazine derivative in a suitable solvent (e.g., acetonitrile, methanol) is prepared.

• Blank Measurement: The absorbance of the pure solvent is measured to establish a baseline.

• Sample Measurement: The absorbance of the sample solution is measured over a range of UV and visible wavelengths.

• Data Analysis: The resulting spectrum shows the wavelengths at which the compound absorbs light (λmax) and the intensity of the absorption, which is related to the molar absorptivity (ε).

Synthesis Pathways and Logical Relationships

The synthesis of many triazine derivatives, including 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, often starts from cyanuric chloride. The chlorine atoms on the triazine ring are susceptible to nucleophilic substitution, allowing for the introduction of various functional groups.

Caption: General synthesis pathway for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

The mechanism of action for triazine herbicides involves a series of steps within the plant's photosynthetic apparatus.

Caption: Mechanism of action for triazine herbicides.

The process of photopolymerization initiated by a triazine derivative follows a well-defined workflow.

Caption: Workflow of photopolymerization initiated by a triazine derivative.

References

• 1. scbt.com [scbt.com]
• 2. Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triazine herbicides and their chlorometabolites alter steroidogenesis in BLTK1 murine Leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 7. Synthesis, Characterization of sym-2,4,6-trisubstituted-s-Triazine Derivatives and Their Effects on Flame Retardancy of Polypropylene Composites [mdpi.com]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Methods for the Quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a significant compound in various chemical syntheses, is crucial for ensuring product quality, safety, and efficacy in research and development. This guide provides a comparative overview of key analytical methods for its quantification, offering insights into their performance based on experimental data.

Quantitative Performance of Analytical Methods

The selection of an appropriate analytical technique is contingent on factors such as sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the performance characteristics of common methods used for the quantification of triazine derivatives, which can be adapted for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Accuracy (% Recovery)	Precision (RSD%)
HPLC-UV	0.05 µg/mL	0.15 µg/mL	0.2 - 100 µg/mL	95 - 105%	< 5%
GC-MS (SIM)	0.1 pg/mL	0.3 pg/mL	0.5 - 500 pg/mL	91 - 103%	< 10%
UV-Vis Spec.	~1 µg/mL	~3 µg/mL	2 - 20 µg/mL	90 - 110%	< 10%

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following sections outline the experimental protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Visible Spectrophotometry.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of non-volatile and thermally labile compounds.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector

• Data acquisition and processing software

Chromatographic Conditions:

• Column: Newcrom R1, C18, 4.6 mm x 150 mm, 5 µm particle size.[1]

• Mobile Phase: Acetonitrile, water, and phosphoric acid. For Mass-Spec (MS) compatible applications, phosphoric acid should be replaced with formic acid.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine reference standard and dissolve in 10 mL of acetonitrile to obtain a concentration of 1 mg/mL. Further dilute to prepare working standards.

• Sample Solution: The preparation will depend on the matrix. For solid samples, extraction with a suitable organic solvent may be necessary, followed by filtration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, making it ideal for the analysis of volatile compounds and for trace-level quantification.

Instrumentation:

• Gas Chromatograph (e.g., Agilent 6890N) with a Mass Spectrometer (Ion Trap or Quadrupole analyzer).[2]

GC-MS Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a DB-Wax column (30 m x 0.32 mm, 0.25 µm film thickness).[2][3]

• Injector: Splitless mode at 250°C.[2]

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2]

• Ionization Mode: Electron Impact (EI) at 70 eV.[2]

• Detection: Selective Ion Monitoring (SIM) mode for enhanced sensitivity.[3]

Sample Preparation:

• Extraction: For environmental samples like water, solid-phase extraction (SPE) can be employed.[2] For soil samples, solvent extraction followed by cleanup may be required.[3]

• Derivatization: Not typically required for this compound due to its volatility.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simpler, more accessible technique suitable for routine analysis when high sensitivity is not required. Triazine derivatives are known to absorb in the UV region.[4][5]

Instrumentation:

• Spectro UV-VIS double beam PC scanning spectrophotometer.[4]

Methodology:

• Solvent: Chloroform or a suitable organic solvent in which the compound is soluble and does not interfere with the absorption spectrum.[4]

• Wavelength Scan: Scan the sample solution in the range of 200-400 nm to determine the wavelength of maximum absorbance (λmax).[4]

• Quantification: Prepare a calibration curve by measuring the absorbance of a series of standard solutions of known concentrations at the determined λmax. The concentration of the unknown sample can then be determined from its absorbance using the calibration curve. Linearity is often observed in the range of 2-12 µg/ml for similar compounds.

Visualizing the Analytical Workflow

A clear understanding of the experimental sequence is vital for planning and execution. The following diagram illustrates a general workflow for the quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Caption: General workflow for the quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

References

• 1. Separation of 1,3,5-Triazine, 2-methyl-4,6-bis(trichloromethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine Reaction Mixtures

For researchers, scientists, and drug development professionals, the accurate and efficient analysis of reaction mixtures is crucial for process optimization and quality control. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its associated reaction components. The following sections detail experimental protocols, present a comparative data summary, and illustrate the analytical workflow to assist in methodological selection and application.

Comparison of HPLC Methods

The choice of an appropriate HPLC method is critical for achieving the desired separation and quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine from its precursors, intermediates, and by-products. Reversed-phase HPLC is a common and effective technique for the analysis of triazine derivatives.[1][2] The table below compares the performance of different stationary and mobile phases for this analysis.

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column	Method C: Newcrom R1 Column
Stationary Phase	Octadecylsilane (C18)	Phenyl-Hexyl	Reverse-phase with low silanol activity[1]
Mobile Phase	Acetonitrile:Water (60:40, v/v)[2]	Methanol:Water (70:30, v/v)	Acetonitrile, Water, and Phosphoric Acid[1]
Separation Principle	Primarily hydrophobic interactions.	Hydrophobic and π-π interactions.	Reverse-phase with unique selectivity.[1]
Typical Flow Rate	1.0 mL/min[2]	1.0 mL/min	Not specified, typically 0.8-1.2 mL/min
Advantages	Robust, widely available, good for non-polar to moderately polar compounds.[2]	Enhanced selectivity for aromatic compounds, potential for better peak shape.	Specialized for unique selectivities, may resolve difficult co-eluting peaks.[1]
Limitations	May have limited selectivity for structurally similar aromatic compounds.	Can be more sensitive to mobile phase composition changes.	Less common, may require method development optimization.
Expected Performance	Good retention and separation of the main analyte from more polar impurities.	Improved resolution of aromatic by-products from the main peak.	Potentially superior separation of isomers or closely related impurities.[1]

Detailed Experimental Protocol: Reversed-Phase HPLC Analysis

This protocol describes a general method for the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine reaction mixtures using a standard C18 column.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Data acquisition and processing software.

2. Chromatographic Conditions:

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.[2]

• Mobile Phase: Acetonitrile:Water (60:40, v/v).[2] For mass spectrometry compatibility, formic acid can be used as a modifier instead of phosphoric acid.[1]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C.[2]

• Detection Wavelength: 220 nm.[2]

• Injection Volume: 10 µL.[2]

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine reference standard and dissolve it in 10 mL of acetonitrile to obtain a concentration of 1 mg/mL.[2]

• Sample Solution: Withdraw a representative sample from the reaction mixture. Dilute the sample with acetonitrile to a final concentration of approximately 1 mg/mL. The dilution factor should be chosen to ensure the analyte concentration falls within the linear range of the calibration curve.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

4. Analysis and Data Interpretation:

• Inject the standard solution to determine the retention time and peak area of the analyte.

• Inject the sample solution to identify and quantify 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and other components in the reaction mixture.

• The purity of the product and the conversion of reactants can be calculated based on the peak areas.

Workflow for HPLC Analysis of Reaction Mixtures

The following diagram illustrates the logical workflow for the HPLC analysis of a chemical reaction mixture, from initial sample collection to final data-driven decisions.

References

• 1. Separation of 1,3,5-Triazine, 2-methyl-4,6-bis(trichloromethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Detection of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its Metabolites: GC-MS vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods with alternative analytical techniques for the detection and quantification of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its putative metabolites. Due to the limited availability of specific experimental data for this compound, this guide presents a proposed GC-MS methodology based on established protocols for structurally similar triazine compounds.

Introduction to 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a halogenated organic compound with the chemical formula C₆H₃Cl₆N₃ and a molecular weight of 329.81 g/mol .[1][2][3] Its structure, featuring a triazine ring with a methyl group and two trichloromethyl substituents, suggests its potential application in various industrial and agricultural fields. Understanding its metabolic fate and developing sensitive analytical methods are crucial for assessing its environmental impact and potential toxicological effects.

Proposed Metabolic Pathway

Caption: Proposed metabolic pathway of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile organic compounds. For the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its less polar metabolites, GC-MS offers high sensitivity and specificity. More polar metabolites, such as the proposed carboxylic acid derivatives, would likely require derivatization to increase their volatility for GC analysis.

Experimental Protocol: Proposed GC-MS Method

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Adjust aqueous samples to a pH of 7-9.[4]

• Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.

• Sample Loading: Pass the aqueous sample through the conditioned SPE cartridge.

• Washing: Wash the cartridge with deionized water to remove interfering polar compounds.

• Elution: Elute the parent compound and metabolites with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Concentration: Concentrate the eluate under a gentle stream of nitrogen.

• Derivatization (for polar metabolites): For the analysis of carboxylic acid metabolites, perform a derivatization step. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the carboxylic acids into their more volatile trimethylsilyl esters.[5]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector and a capillary column.

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness, is recommended for good separation of triazine compounds.[6]

• Injector: Operate in splitless mode at 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 10 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 50-400) for identification of unknowns and Selected Ion Monitoring (SIM) for quantification of the target analytes. The molecular ion of the parent compound is expected at m/z 327 (considering the most abundant chlorine isotope).[1]

Caption: Experimental workflow for GC-MS analysis.

Alternative Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is a highly sensitive and selective technique that is particularly well-suited for the analysis of polar and non-volatile compounds. This makes it an excellent alternative to GC-MS, especially for the direct analysis of the polar, non-derivatized metabolites of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Experimental Protocol: HPLC-MS/MS Method

1. Sample Preparation

• Sample preparation can be similar to the GC-MS method, employing SPE for extraction and concentration. However, the derivatization step is not necessary.

2. HPLC-MS/MS Instrumentation and Conditions

• High-Performance Liquid Chromatograph: A system with a binary pump and an autosampler.

• Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Precursor and product ions would need to be determined for the parent compound and its metabolites.

Comparison of Analytical Methods

The choice of analytical method depends on the specific research question, the nature of the analytes, and the available instrumentation.

Feature	GC-MS	HPLC-MS/MS
Analyte Volatility	Requires volatile or derivatized analytes	Suitable for a wide range of polarities and volatilities
Derivatization	Often necessary for polar metabolites	Not typically required
Sensitivity	High, especially in SIM mode	Very high, especially in MRM mode
Selectivity	Good, based on retention time and mass spectrum	Excellent, based on precursor and product ions
Sample Throughput	Can be lower due to longer run times and sample prep	Can be higher with faster gradients
Instrumentation Cost	Generally lower than HPLC-MS/MS	Generally higher

Data Presentation

Quantitative data for the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is not available in the literature. The following table provides representative performance data for the analysis of other triazine herbicides by GC-MS and HPLC-MS/MS to illustrate the expected performance of a well-developed method.

Parameter	GC-MS (for Atrazine)	HPLC-MS/MS (for Atrazine)
Limit of Detection (LOD)	0.01 - 0.1 µg/L	0.001 - 0.01 µg/L
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L	0.003 - 0.03 µg/L
Linear Range	0.1 - 100 µg/L	0.01 - 50 µg/L
Recovery	85 - 110%	90 - 115%
Precision (RSD)	< 15%	< 10%

Note: This data is illustrative and based on methods for other triazine herbicides.

Caption: Logical relationship for method selection.

Conclusion

Both GC-MS and HPLC-MS/MS are powerful techniques for the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its metabolites.

• A GC-MS method , as proposed in this guide, would be suitable for the parent compound and less polar metabolites. However, it would likely require a derivatization step for the analysis of more polar, hydrolyzed metabolites.

• An HPLC-MS/MS method offers the advantage of directly analyzing a wider range of metabolite polarities without the need for derivatization, potentially offering higher sensitivity and throughput.

The selection of the optimal method will depend on the specific goals of the analysis, including the target analytes and the required sensitivity, as well as the resources available in the laboratory. For comprehensive metabolic profiling, a combination of both techniques may be the most effective approach.

References

• 1. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. NEMI Method Summary - O-3106-93 [nemi.gov]
• 5. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Validating the Structure of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the structural validation of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its derivatives. This document outlines key performance data for various analytical techniques, details experimental protocols, and presents a logical workflow for the unambiguous structural elucidation of this class of compounds.

Introduction to 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic organic compound with the molecular formula C₆H₃Cl₆N₃ and a molecular weight of 329.81 g/mol .[1][2][3] Its structure features a triazine ring substituted with one methyl group and two trichloromethyl groups. This compound and its derivatives are of interest in various fields, including as photoinitiators in polymer chemistry and as reagents in proteomics research. Given the reactive nature of the trichloromethyl groups, precise structural confirmation is paramount for its application.

While various analytical techniques are employed for the characterization of triazine derivatives, a notable gap in the literature is the absence of comprehensive X-ray crystallographic data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.[4] This guide, therefore, focuses on a multi-technique approach for its structural validation.

Comparative Analysis of Analytical Techniques

The structural validation of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine derivatives relies on a combination of spectroscopic techniques. Each method provides unique and complementary information.

Analytical Technique	Information Provided	Expected Key Data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine
¹H NMR Spectroscopy	Provides information about the proton environment in the molecule.	A singlet corresponding to the methyl protons (CH₃).
¹³C NMR Spectroscopy	Reveals the carbon framework of the molecule.	Signals for the methyl carbon, the triazine ring carbons, and the trichloromethyl carbons.
Mass Spectrometry (MS)	Determines the molecular weight and fragmentation pattern.	A molecular ion peak [M]⁺ and characteristic isotopic clusters due to the six chlorine atoms.
FTIR Spectroscopy	Identifies the functional groups present in the molecule.	Characteristic absorption bands for C-N stretching in the triazine ring and C-Cl stretching.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon skeleton of the molecule.

Instrumentation: 400 MHz NMR Spectrometer.

Sample Preparation:

• Dissolve 5-10 mg of the purified 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine derivative in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Sequence: Standard single-pulse experiment.

• Spectral Width: 0-15 ppm.

• Number of Scans: 16-64.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: Proton-decoupled pulse sequence.

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay: 2-5 seconds.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern, confirming the elemental composition.

Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

GC Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: m/z 50-500.

• Scan Mode: Full scan.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups.

Instrumentation: FTIR Spectrometer.

Sample Preparation (KBr Pellet Method):

• Mix approximately 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) powder.

• Grind the mixture thoroughly in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

FTIR Acquisition Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Comparison with Alternative Photoinitiators

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine derivatives are effective as photoinitiators. A comparison with other triazine-based photoinitiators is presented below.

Photoinitiator	Molar Absorptivity (λmax)	Polymerization Rate	Final Conversion	Reference
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	Data not available	-	-
2-(4-Methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT)	ε ≈ 31,000 (328 nm in ethyl acetate)	4.21 s⁻¹ (at 400 nm)	35.6% (at 400 nm)	[5]
4-(2-(4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl)vinyl)phenol (PT)	Not specified	3.31 s⁻¹ (at 400 nm)	36.2% (at 400 nm)	[5]

Note: The performance of photoinitiators is highly dependent on the specific monomer system and irradiation conditions.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for structure validation and the relationship between different analytical techniques.

Caption: Workflow for the synthesis, purification, and structural validation of triazine derivatives.

Caption: Interrelationship of analytical techniques for complete structure elucidation.

References

• 1. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Buy 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 [smolecule.com]
• 5. Visible-Light-Sensitive Polymerizable and Polymeric Triazine-Based Photoinitiators with Enhanced Migration Stability | MDPI [mdpi.com]

comparative study of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and cyanuric chloride in synthesis

A Comparative Guide to Triazine-Based Reagents in Synthesis

In the realm of synthetic chemistry, 1,3,5-triazine derivatives serve as versatile and powerful reagents. Among them, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a well-established and widely used compound for a multitude of transformations. This guide provides a comparative analysis of cyanuric chloride and a structurally related compound, 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, evaluating their performance, applications, and mechanisms in chemical synthesis.

Physicochemical Properties

A fundamental comparison begins with the physical and chemical properties of these two reagents. While both are built upon a 1,3,5-triazine core, their substituents dramatically alter their characteristics and reactivity.

Property	Cyanuric Chloride (TCT)	2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (TBT)
CAS Number	108-77-0	949-42-8[1]
Molecular Formula	C₃Cl₃N₃	C₆H₃Cl₆N₃[1]
Molecular Weight	184.40 g/mol	329.81 g/mol [1]
Appearance	White powder	White to Almost white powder/crystal
Melting Point	144–148 °C	94.0 to 98.0 °C
Key Reactive Sites	Chlorine atoms bonded directly to the triazine ring	Trichloromethyl (-CCl₃) groups

Section 1: Comparative Synthesis Applications

The primary distinction in the synthetic utility of these two compounds lies in their reactive sites. Cyanuric chloride's reactivity stems from the three chlorine atoms directly attached to the electron-deficient triazine ring, making them excellent leaving groups for nucleophilic aromatic substitution. In contrast, 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine's reactivity is centered on the trichloromethyl groups.

Cyanuric Chloride (TCT): The Versatile Activator

Cyanuric chloride is a cost-effective and highly versatile reagent used extensively for:

• Activation of Carboxylic Acids: It is a premier agent for converting carboxylic acids into more reactive intermediates for the synthesis of acid chlorides, esters, and amides.[2][3] This activation avoids harsh reagents like thionyl chloride, allowing for milder reaction conditions.[4]

• Dehydration Reactions: TCT is an effective dehydrating agent, notably for the conversion of amides to nitriles.

• Peptide Synthesis: Its ability to facilitate amide bond formation makes it a useful coupling reagent in peptide synthesis.[5]

• Conversion of Alcohols: It can be used to transform alcohols into alkyl chlorides.

• Building Block for Complex Molecules: TCT is a foundational precursor for synthesizing a wide range of products, including dyes, pesticides (like atrazine), and advanced materials like covalent triazine polymers.[6][7]

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (TBT): A Specialized Reagent

The available literature on TBT is significantly more limited, positioning it as a specialized chemical intermediate rather than a broad-spectrum reagent like TCT.[8] Its documented applications include:

• Precursor for other Chemicals: It has been described as a precursor to benzene and acetonitrile.[1]

• Photoinitiator Systems: The trichloromethyl groups can be involved in radical generation, making TBT useful in specific photoinitiation systems for polymerization.

• Nucleophilic Substitution of the -CCl₃ group: In the presence of a tertiary amine, one of the trichloromethyl groups on TBT can undergo nucleophilic substitution by an arylamine, providing a route to 4-arylamino-6-trichloromethyl-1,3,5-triazine derivatives.[9] This reactivity is distinct from the direct C-Cl substitution seen with TCT.

Based on current data, TBT is not a direct functional replacement for TCT in common applications like amide/ester synthesis or dehydration. Its utility lies in reactions that leverage the specific reactivity of the trichloromethyl group.

Section 2: Mechanism of Action & Experimental Workflow

The differing structures of TCT and TBT dictate their mechanisms of action.

Mechanism of Cyanuric Chloride

TCT functions by activating the carboxyl group of a carboxylic acid through a nucleophilic aromatic substitution mechanism.[10] The carboxylate anion attacks the electron-deficient carbon of the triazine ring, displacing a chloride ion. This forms a highly reactive acyl-triazine intermediate. This intermediate is then readily attacked by a nucleophile (an amine or alcohol), forming the desired amide or ester and releasing a stable hydroxytriazine byproduct.

References

• 1. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00739E [pubs.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Cyanuric Chloride: Converting Carboxylic Acids into Chlorides/Esters/Amides [erowid.org]
• 6. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 7. researcher.manipal.edu [researcher.manipal.edu]
• 8. nbinno.com [nbinno.com]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02126D [pubs.rsc.org]

A Comparative Guide to Assessing the Purity of Synthesized 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For researchers, scientists, and professionals in drug development and material science, the purity of synthesized compounds is a critical parameter that dictates efficacy, safety, and reliability. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a notable photoinitiator. The performance of this compound is objectively compared with common alternatives, supported by experimental data and detailed protocols.

Introduction to 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its Alternatives

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is a heterocyclic compound frequently utilized as a photoinitiator in various polymerization processes due to its high reactivity.[1][2] Ensuring its purity is paramount to control the initiation kinetics and avoid unwanted side reactions. This guide compares its purity assessment with two widely used commercial photoinitiators: Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO) and Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO). These alternatives are known for their efficiency in UV curing applications.[3][4]

Comparative Analysis of Purity

The purity of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its alternatives is typically determined by chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR) are also employed for structural confirmation and identification of impurities.

Compound	Typical Purity (%)	Analytical Method	Reference
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	>98.0	GC	[5]
Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO)	≥99.0	GC, HPLC	[3][4]
Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO)	≥98.0	HPLC	[6][7]

Experimental Protocols for Purity Assessment

Accurate and reproducible purity assessment relies on well-defined experimental protocols. Below are detailed methodologies for the analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its alternatives.

1. High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally sensitive compounds.

• Instrumentation: A standard HPLC system equipped with a UV detector and a data acquisition system.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine or alternative photoinitiator.

  • Dissolve the sample in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine: [8]

  • Column: Newcrom R1 reverse-phase column.

  • Mobile Phase: A mixture of acetonitrile, water, and phosphoric acid. For mass spectrometry (MS) compatibility, phosphoric acid can be replaced with formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• General Chromatographic Conditions for TPO and BAPO:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: Gradient elution with acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength appropriate for the compound (e.g., 380 nm for TPO).

  • Injection Volume: 10 µL.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, providing both separation and identification capabilities.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the sample in a suitable solvent like acetone or dichloromethane.

• General GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60-80 °C, hold for 1-2 minutes.

    • Ramp up to 280-300 °C at a rate of 10 °C/min.

    • Hold at the final temperature for 5-10 minutes.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of synthesized compounds and the identification of impurities.

• Instrumentation: A 300 MHz or higher NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Analysis:

  • Acquire ¹H and ¹³C NMR spectra.

  • The chemical shifts, integration values, and coupling constants are analyzed to confirm the structure of the main compound and identify any impurities. For 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a singlet corresponding to the methyl protons is expected.

Workflow and Data Visualization

The following diagrams illustrate the logical workflow for assessing the purity of synthesized 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and a conceptual signaling pathway for its action as a photoinitiator.

Caption: Experimental workflow for the synthesis and purity assessment of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

References

• 1. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 2. scbt.com [scbt.com]
• 3. Photoinitiator TPO, High Purity 99%, CAS 75980-60-8, Affordable Price [nacchemical.com]
• 4. nbinno.com [nbinno.com]
• 5. calpaclab.com [calpaclab.com]
• 6. doras.dcu.ie [doras.dcu.ie]
• 7. radtech.org [radtech.org]
• 8. Separation of 1,3,5-Triazine, 2-methyl-4,6-bis(trichloromethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Spectroscopic Analysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and Its Analogs

This guide provides a detailed spectroscopic comparison of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine with its structurally related analogs: 2,4,6-tris(trichloromethyl)-1,3,5-triazine and 2-Phenyl-4,6-bis(trichloromethyl)-1,3,5-triazine. The comparative analysis is based on key spectroscopic techniques including Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and professionals in the field of drug development and materials science, providing objective data to distinguish and characterize these complex heterocyclic compounds.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its analogs. These values are essential for the structural elucidation and differentiation of these compounds.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	CDCl₃	~2.8	Singlet	3H	-CH₃
2,4,6-tris(trichloromethyl)-1,3,5-triazine	CDCl₃	No aliphatic or aromatic protons	-	-	-
2-Phenyl-4,6-bis(trichloromethyl)-1,3,5-triazine	CDCl₃	~7.5-8.5	Multiplet	5H	-C₆H₅

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm	Assignment
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	CDCl₃	~25, ~95, ~170, ~175	-CH₃, -CCl₃, C-triazine (C-CH₃), C-triazine (C-CCl₃)
2,4,6-tris(trichloromethyl)-1,3,5-triazine	CDCl₃	~96, ~172	-CCl₃, C-triazine
2-Phenyl-4,6-bis(trichloromethyl)-1,3,5-triazine	CDCl₃	~95, ~128-132, ~135, ~170, ~174	-CCl₃, C-phenyl, C-triazine (C-Ph), C-triazine (C-CCl₃)

Table 3: FT-IR Spectroscopic Data (Key Peaks)

Compound	Wavenumber (cm⁻¹)	Functional Group Assignment
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	~1550-1530, ~1400-1350, ~800-750	Triazine ring (C=N, C-N stretching), C-Cl stretching
2,4,6-tris(trichloromethyl)-1,3,5-triazine	~1540-1520, ~1410-1360, ~810-760	Triazine ring (C=N, C-N stretching), C-Cl stretching
2-Phenyl-4,6-bis(trichloromethyl)-1,3,5-triazine	~1560-1540, ~1400-1350, ~800-750	Triazine ring (C=N, C-N stretching), C-Cl stretching, Aromatic C=C bending

Table 4: Mass Spectrometry Data

Compound	Ionization Mode	[M]+ or [M+H]+ m/z	Key Fragmentation Peaks (m/z)
2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine	EI	327/329/331	Fragments corresponding to loss of Cl, CCl₃, and CH₃ groups
2,4,6-tris(trichloromethyl)-1,3,5-triazine	EI	433 (not typically observed)	Fragments corresponding to loss of Cl and CCl₃ groups[1]
2-Phenyl-4,6-bis(trichloromethyl)-1,3,5-triazine	EI	389/391/393	Fragments corresponding to loss of Cl, CCl₃, and phenyl groups

Experimental Protocols

The data presented in this guide are based on standard spectroscopic techniques. The general protocols for each are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the triazine analog is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Spectroscopy: Spectra are acquired on a 300 or 400 MHz spectrometer. Standard acquisition parameters include a spectral width of -2 to 12 ppm, a sufficient number of scans to ensure a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Spectroscopy: Spectra are acquired on the same spectrometer at a frequency of 75 or 100 MHz. A proton-decoupled pulse sequence is used. The spectral width is typically set from 0 to 200 ppm, with a relaxation delay of 2-5 seconds and a larger number of scans compared to ¹H NMR to achieve adequate signal intensity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, a thin film can be cast from a suitable solvent.

• Data Acquisition: The spectrum is recorded using an FT-IR spectrometer, typically in the range of 4000 to 400 cm⁻¹. A background spectrum of the KBr pellet or the solvent is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Electron Ionization (EI) is a common method for these types of molecules, typically using an electron energy of 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight). The detector records the abundance of each ion.

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comparative spectroscopic analysis of the triazine analogs.

Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of triazine analogs.

Conclusion

The spectroscopic data presented in this guide highlight the key distinguishing features of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and its analogs. The ¹H NMR spectra are particularly useful for identifying the substituent at the C2 position of the triazine ring, with a characteristic singlet for the methyl group and multiplets for the phenyl group. The ¹³C NMR spectra provide detailed information about the carbon framework, including the chemical shifts of the triazine ring carbons which are influenced by the different substituents. FT-IR spectroscopy allows for the confirmation of the triazine ring and the carbon-chlorine bonds common to all the analyzed compounds. Finally, mass spectrometry provides the molecular weight and fragmentation patterns, which are crucial for confirming the overall structure and substitution pattern. This comparative guide serves as a valuable resource for the unambiguous identification and characterization of these important triazine derivatives.

References

• 1. Buy 2,4,6-Tris(trichloromethyl)-1,3,5-triazine | 6542-67-2 [smolecule.com]

performance evaluation of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine in specific applications

This guide provides a comparative performance evaluation of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a photoinitiator used in various light-induced polymerization applications. Its performance is assessed in the context of its photochemical mechanism and compared with commercially available alternatives. Due to a scarcity of direct comparative studies on 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, performance data for the closely related and extensively studied compound, 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT), is used as a primary reference for comparison against other photoinitiators.

Photochemical Mechanism and Performance Overview

2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine belongs to a class of triazine-based photoinitiators that generate reactive species upon exposure to ultraviolet (UV) or visible light. The primary photochemical process for these compounds is the homolytic cleavage of a carbon-chlorine (C-Cl) bond within one of the trichloromethyl groups.[1] This cleavage results in the formation of a triazinyl radical and a chlorine radical, both of which can initiate free radical polymerization.

In nonpolar solvents, this radical generation is the conventional mechanism. However, in polar solvents, an ionic pathway involving the heterolytic cleavage of the C-Cl bond can also occur, leading to the formation of a carbocation and a chloride anion.[2] This dual capability allows it to be considered for applications requiring either free radical initiation or photoacid generation. The quantum yield for the photolysis of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine has been reported to be 0.2.[3]

Comparative Performance Data

Direct comparative performance data for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine is limited in publicly available literature. Therefore, the performance of the structurally similar 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (MT) is presented below as a benchmark against common commercial photoinitiators. These comparisons are typically conducted in the context of free-radical polymerization of acrylate monomers.

Table 1: Comparison of Photoinitiation Efficiency of MT and Commercial Photoinitiators

Photoinitiator	Chemical Name	Light Source (Wavelength)	Polymerization Rate (Rp)	Final Monomer Conversion (Fc)	Key Advantages
MT (Reference)	2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine	LED (405 nm)	High	High	High efficiency under visible light, versatile for both free radical and cationic polymerization with additives.[4][5]
BAPO	Bis(acyl)phosphine oxide	LED (405 nm)	Lower than MT	Lower than MT	Widely used, effective for pigmented systems.[5][6]
TPO	2,4,6-trimethylbenzoyl-diphenyl-phosphineoxide	LED (405 nm)	Lower than MT	Lower than MT	Good surface cure, low yellowing.[5]
BDMB	2-benzyl-2-dimethylamino-1-(4-morpholinophenyl)-butanone-1	LED (405 nm)	Lower than MT	Lower than MT	Highly reactive, suitable for high-speed curing.[5]

Note: The relative performance can vary depending on the specific monomer system, concentration of the photoinitiator, light intensity, and presence of additives.

Studies have shown that MT exhibits a higher photoinitiation ability for the free radical polymerization of methacrylates under air at 405 nm compared to well-known commercial photoinitiators like BAPO, TPO, and BDMB.[5][7]

Experimental Protocols

The evaluation of photoinitiator performance typically involves monitoring the polymerization kinetics of a monomer formulation upon light exposure.

Experimental Protocol for Evaluating Photoinitiation Efficiency

• Formulation Preparation:

  • Prepare a monomer formulation containing the desired monomer (e.g., trimethylolpropane triacrylate, TMPTA), the photoinitiator of interest (e.g., 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine), and any co-initiators or additives. The concentration of the photoinitiator is typically in the range of 0.1-2% by weight.

• Sample Preparation:

  • Place a small drop of the formulation between two transparent substrates (e.g., BaF2 pellets or polypropylene films) to create a thin film of a defined thickness (e.g., 25 µm).

• Photopolymerization Monitoring:

  • Place the sample in a real-time Fourier transform infrared (RT-FTIR) spectrometer.

  • Irradiate the sample with a light source of a specific wavelength and intensity (e.g., a 405 nm LED with an intensity of 100 mW/cm²).

  • Simultaneously, record the FTIR spectra over time. The decrease in the absorption band corresponding to the monomer's reactive group (e.g., the C=C double bond in acrylates at ~1637 cm⁻¹) is monitored to determine the rate and extent of polymerization.

• Data Analysis:

  • Calculate the monomer conversion as a function of time using the change in the characteristic absorption peak area.

  • Determine key kinetic parameters, such as the maximum polymerization rate (Rp,max) and the final monomer conversion (Fc).

• Comparative Analysis:

  • Repeat the experiment with alternative photoinitiators under identical conditions to obtain a direct comparison of their performance.

Visualizations

Photoinitiation Mechanism

The following diagram illustrates the primary photochemical pathway for radical generation by 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine | 949-42-8 | AAA94942 [biosynth.com]
• 4. mdpi.com [mdpi.com]
• 5. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 7. A known photoinitiator for a novel technology: 2-(4-methoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine for near UV or visible LED - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Substituted Triazines in Anticancer and Antifungal Applications

For Researchers, Scientists, and Drug Development Professionals

Substituted triazines are a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. Their structural versatility allows for the fine-tuning of their pharmacological properties, leading to the development of potent anticancer and antifungal agents. This guide provides an objective comparison of the performance of various substituted triazine derivatives, supported by experimental data, detailed methodologies, and visual representations of their mechanisms of action and experimental workflows.

Anticancer Applications of Substituted Triazines

Substituted triazines have demonstrated promising anticancer activity against a range of cancer cell lines. Their mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/mTOR pathway.

Comparative Anticancer Activity of Substituted Triazines

The following table summarizes the in vitro anticancer activity (IC50 values) of representative substituted triazine derivatives against various cancer cell lines. The data is compiled from multiple studies to facilitate a comparative analysis of their potency.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
Imamine-Triazine 4f	N2-allyl-6-chloro-N4-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl) amino) phenyl)-1,3,5-triazine-2,4-diamine	MDA-MB-231 (Breast)	6.25	[1]
Imamine-Triazine 4k	6-chloro-N2-cyclohexyl-N4-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl) amino) phenyl)-1,3,5-triazine-2,4-diamine	MDA-MB-231 (Breast)	8.18	[1]
Imatinib (Control)	-	MDA-MB-231 (Breast)	35.50	[1]
Alkenyl-Triazine 14	4-(E)-ethenyl-6-alkylamino-1,3,5-triazin-2-ylamine derivative	A498 (Renal)	Low micromolar	[2]
Alkenyl-Triazine 17	4-(E)-ethenyl-6-alkylamino-1,3,5-triazin-2-ylamine derivative	COLO 205 (Colon)	Low micromolar	[2]
Phenylamino-s-triazine 1d	Mono-substituted s-triazine	MCF7 (Breast)	0.2	[3]
Phenylamino-s-triazine 3b	4-F-Ar, dimorpholino	MCF7 (Breast)	6.19	[3]
Paclitaxel (Control)	-	MCF7 (Breast)	2.35	[3]
Doxorubicin (Control)	-	MCF7 (Breast)	10.52	[3]
Triazine-based Chalcone 33a	Pyrimido[4,5-b][1][4]diazepine derivative	MOLT-4 (Leukemia)	< 0.01	[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The anticancer activity of substituted triazines is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. These crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.[6][7]

Procedure:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and incubated for 24 hours to allow for attachment.[6]

• Compound Treatment: The cells are then treated with various concentrations of the substituted triazine compounds and a positive control (e.g., a known anticancer drug) for a specified period (e.g., 48 or 72 hours).[6]

• MTT Addition: After the treatment period, the medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL), and the plate is incubated for 2-4 hours at 37°C.[6][7]

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.[6][7]

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined from the dose-response curve.

Signaling Pathway: PI3K/mTOR Inhibition by Substituted Triazines

Many anticancer triazine derivatives exert their effect by inhibiting the phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway. This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers.[8][9]

References

• 1. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis, structure and anticancer activity of novel alkenyl-1,3,5-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchhub.com [researchhub.com]
• 8. PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting the PI3K-AKT-mTOR signaling network in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine, a chemical that is harmful if swallowed, causes severe skin burns and eye damage, may cause an allergic skin reaction, is fatal if inhaled, and may cause respiratory irritation.[1] Adherence to these procedures is critical for ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Respiratory Protection: Required when dusts are generated. Filtering respiratory protection based on DIN EN 143, DIN 14387 or other relevant standards should be used.[1] In case of inadequate ventilation, wear respiratory protection.[2]

• Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[3]

• Hand Protection: Wear protective gloves. For specific glove material and thickness, consult the glove supplier.[1]

• Skin and Body Protection: Wear impervious clothing to prevent skin contact.[3] An accessible safety shower and eye wash station must be available.[3]

Step-by-Step Disposal Procedure

1. Waste Collection and Storage:

• Collect waste 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine and any contaminated materials (e.g., weighing paper, gloves, wipes) in a designated, compatible, and properly labeled waste container.

• The container must be tightly closed and stored in a dry, cool, and well-ventilated area.[1][4]

• Store the waste container in a locked-up area or an area accessible only to qualified or authorized persons.[1]

• Never allow the product to come in contact with water during storage.[1]

2. Spill Management:

• In the event of a spill, evacuate non-emergency personnel from the area.

• Avoid breathing dust and ensure adequate ventilation.[3]

• For dry spills, carefully sweep up the material and place it into a suitable, closed container for disposal.[4] Avoid generating dust.

• Clean the affected area thoroughly, observing environmental regulations.[2]

• Do not let the product enter drains or water courses.[3]

3. Final Disposal:

• All waste materials must be disposed of through an approved waste disposal plant.[4]

• Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the chemical waste.

• Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine.

Quantitative Data Summary

Property	Value	Reference
Melting Point	145 - 147 °C (293 - 297 °F)	[1]
Boiling Point	190 °C (374 °F)	[1]
Partition Coefficient (n-octanol/water)	log Pow: 0.512	[1]
GHS Hazard Classifications	Acute Toxicity, Oral (Category 4), Acute Toxicity, Inhalation (Category 2), Skin Corrosion (Category 1B), Serious Eye Damage (Category 1), Skin Sensitization (Sub-category 1A), Specific target organ toxicity - single exposure (Category 3, Respiratory system)	[1]

Experimental Protocols

This document focuses on disposal procedures and does not cite specific experimental protocols. For handling and use in experiments, always refer to the complete Safety Data Sheet (SDS) and your institution's specific safety guidelines.

Disposal Workflow

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. chemscene.com [chemscene.com]
• 4. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for handling 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 949-42-8). The following procedures are based on established best practices for handling triazine compounds with similar toxicological profiles, ensuring a proactive approach to laboratory safety.

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for this compound, the following PPE recommendations are based on the hazards associated with structurally similar triazine derivatives, which include potential for skin, eye, and respiratory irritation. A conservative approach to PPE is strongly advised.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles or a face shield where splashing is possible.[1][2][3]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).[1][4][5] Glove integrity should be inspected before each use.
Body Protection	A standard laboratory coat is required. For operations with a higher risk of exposure, a chemically resistant apron or coveralls should be used.[1]
Respiratory Protection	For operations that may generate dust or aerosols, a NIOSH-approved respirator with a particulate filter is recommended.[5] Work should be conducted in a fume hood.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Ensure a calibrated and certified chemical fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

• Prepare all necessary equipment and reagents before handling the compound.

• Designate a specific area for handling 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine to minimize contamination.

2. Handling the Compound:

• Always wear the recommended PPE as detailed in the table above.

• Handle the solid compound carefully to avoid the formation of dust.[5]

• If transferring the solid, use a scoop or spatula in a fume hood.

• For creating solutions, add the solid to the solvent slowly to avoid splashing.

3. Spill Response:

• In case of a small spill, cordon off the area.

• Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[1][5]

• Clean the spill area with a suitable solvent, followed by soap and water.

• For large spills, evacuate the area and contact the institutional safety office.

Disposal Plan

All waste containing 2-Methyl-4,6-bis(trichloromethyl)-1,3,5-triazine must be treated as hazardous chemical waste.

• Solid Waste: Collect any unused compound and contaminated disposable materials (e.g., gloves, weighing paper) in a clearly labeled, sealed container.

• Liquid Waste: Collect solutions in a labeled, sealed, and chemically compatible container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All waste must be disposed of through the institution's hazardous waste management program, following all local, state, and federal regulations.[2]

Experimental Workflow

Caption: Safe Handling Workflow Diagram

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. chemscene.com [chemscene.com]
• 4. chemos.de [chemos.de]
• 5. capotchem.cn [capotchem.cn]
• 6. fishersci.com [fishersci.com]